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  • Product: 2H-1,2,3,5-tetrazepine
  • CAS: 93286-08-9

Core Science & Biosynthesis

Foundational

electronic properties of 2H-1,2,3,5-tetrazepine derivatives

An In-Depth Technical Guide Topic: Electronic Properties of 2H-1,2,3,5-Tetrazepine Derivatives Audience: Researchers, scientists, and drug development professionals. Abstract The field of nitrogen-rich heterocycles is a...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide Topic: Electronic Properties of 2H-1,2,3,5-Tetrazepine Derivatives Audience: Researchers, scientists, and drug development professionals.

Abstract

The field of nitrogen-rich heterocycles is a fertile ground for discovering novel materials and therapeutics. Among these, the seven-membered 1,2,3,5-tetrazepine ring system represents a structurally intriguing but largely unexplored class of compounds. Due to the high nitrogen content and the partially saturated 2H configuration, these derivatives are predicted to possess unique electronic and conformational properties distinct from both aromatic six-membered tetrazines and more common seven-membered diazepine scaffolds. This guide, written from the perspective of a Senior Application Scientist, provides a forward-looking analysis of the anticipated . In the absence of extensive empirical data, we will extrapolate from well-characterized analogous systems, propose robust computational and experimental workflows for their characterization, and discuss potential applications. This document serves as a foundational resource intended to stimulate and guide future research into this promising, yet nascent, area of heterocyclic chemistry.

Introduction: The Unexplored Frontier of 2H-1,2,3,5-Tetrazepines

Heterocyclic chemistry is the cornerstone of modern drug discovery and materials science. While five- and six-membered rings are extensively studied, seven-membered systems like diazepines and their analogues offer a compelling blend of conformational flexibility and broad chemical space. The 2H-1,2,3,5-tetrazepine structure introduces a higher degree of nitrogen-based functionality, which is expected to profoundly influence its electronic landscape.

The core structure features a seven-membered ring with four nitrogen atoms. The designation 2H indicates that the nitrogen at position 2 is saturated, breaking the potential for full aromaticity across the ring. This single feature creates a fascinating dichotomy:

  • High Nitrogen Content: Like tetrazines and tetrazoles, the molecule is electron-deficient, suggesting a low-lying Lowest Unoccupied Molecular Orbital (LUMO) and potential for n-type (electron-accepting) behavior.[1]

  • Conformational Flexibility: Unlike planar aromatic tetrazines, the sp3-hybridized nitrogen and the seven-membered ring allow for complex three-dimensional conformations (e.g., boat, twist-boat), which can dynamically influence orbital overlap and electronic properties.

To date, the synthesis and characterization of 2H-1,2,3,5-tetrazepine derivatives are not widely reported in the literature, likely due to synthetic challenges in forming a stable, nitrogen-rich seven-membered ring.[2] This guide will, therefore, build a predictive framework based on the known properties of its structural cousins: six-membered tetrazines and seven-membered diazepines.

G cluster_main Core Structure cluster_analogues Structural Analogues TETRAZEPINE 2H-1,2,3,5-Tetrazepine (7-Membered, 4N, Non-aromatic) TETRAZINE 1,2,3,5-Tetrazine (6-Membered, 4N, Aromatic) TETRAZEPINE->TETRAZINE Shares high nitrogen content (Electronic Properties) DIAZEPINE 1,4-Diazepine (7-Membered, 2N, Non-aromatic) TETRAZEPINE->DIAZEPINE Shares 7-membered ring (Conformational Properties)

Figure 1: Structural relationship of 2H-1,2,3,5-tetrazepine to its key analogues.

Theoretical Framework: Predicting Electronic Structure and Properties

A robust computational approach is the logical first step to understanding the electronic properties of a novel heterocyclic system. By employing Density Functional Theory (DFT), we can model the molecule's geometry, orbital energies, and spectroscopic characteristics before undertaking challenging synthetic work.

Key Predicted Electronic Features

By analogy with N-heteropolycyclic aromatic compounds, the introduction of four nitrogen atoms is expected to stabilize the frontier molecular orbitals (HOMO and LUMO) compared to carbocyclic analogues.[3]

  • Low-Lying LUMO: The electron-withdrawing nature of the nitrogen atoms will significantly lower the energy of the LUMO. This is the most critical feature, predicting high electron affinity and making the molecule a potential n-type semiconductor or a reactive partner in charge-transfer complexes.

  • Localized HOMO: The Highest Occupied Molecular Orbital (HOMO) is likely to have significant contributions from the lone pairs of the sp2-hybridized nitrogen atoms and any π-systems from substituents. The saturated 2H nitrogen will break conjugation, leading to more localized orbitals compared to a fully aromatic system.

  • Small HOMO-LUMO Gap: While the LUMO is lowered, the HOMO energy may be less affected or even raised depending on the substituent. This could lead to a relatively small energy gap, suggesting the molecules may be colored and possess interesting photophysical properties.

The Influence of Substituents

Substituents will play a crucial role in tuning the electronic properties. A systematic approach to derivatization is key.

Substituent Type at C6 and C7Predicted Effect on Electronic PropertiesCausality
Electron-Donating Groups (EDG) (e.g., -OR, -NR₂)Raise HOMO energy, slightly raise LUMO. Reduces the HOMO-LUMO gap.EDGs donate electron density into the π-system, destabilizing (raising the energy of) the HOMO more significantly than the LUMO. This leads to a red-shift in absorption spectra.
Electron-Withdrawing Groups (EWG) (e.g., -CN, -NO₂, -CF₃)Lower both HOMO and LUMO energies. May increase or decrease the gap.EWGs withdraw electron density, stabilizing the entire system. The LUMO is typically lowered more significantly, which can enhance electron-accepting capabilities and increase redox potentials.
Aromatic Groups (e.g., Phenyl, Pyridyl) Extend π-conjugation, lowering the LUMO and raising the HOMO. Significantly reduces the HOMO-LUMO gap.Extended conjugation creates more delocalized molecular orbitals, which are closer in energy. This is a primary strategy for tuning absorption into the visible or near-infrared regions.
Protocol: Computational Investigation of Electronic Properties

This protocol outlines a standard, self-validating workflow for the in-silico analysis of a novel tetrazepine derivative (e.g., 6,7-diphenyl-2H-1,2,3,5-tetrazepine).

Objective: To determine the ground-state geometry, frontier molecular orbital energies, and simulated absorption spectrum.

Methodology:

  • Structure Preparation:

    • Construct the 3D structure of the target molecule in a molecular editor.

    • Perform an initial geometry optimization using a computationally inexpensive force field (e.g., MMFF94) to obtain a reasonable starting conformation.

  • DFT Geometry Optimization:

    • Rationale: To find the lowest energy conformation of the molecule. The choice of functional and basis set is a balance between accuracy and computational cost. B3LYP is a widely used hybrid functional that provides good results for many organic systems, while the 6-31G(d) basis set includes polarization functions necessary for describing bonding in heterocyclic systems accurately.

    • Procedure: Perform a full geometry optimization using DFT.

      • Software: Gaussian, ORCA, or Schrödinger Jaguar.[4]

      • Functional: B3LYP.

      • Basis Set: 6-31G(d).

      • Solvation Model: Include an implicit solvation model (e.g., IEFPCM with water or dichloromethane) to simulate a realistic chemical environment.

    • Validation: Confirm optimization is complete by ensuring no imaginary frequencies are present in a subsequent frequency calculation. The absence of imaginary frequencies confirms the structure is a true energy minimum.

  • Frontier Molecular Orbital (FMO) Analysis:

    • Rationale: To visualize the HOMO and LUMO and determine their energies, which are critical for understanding reactivity and electronic behavior.

    • Procedure: Using the optimized geometry, perform a single-point energy calculation. Extract and visualize the HOMO, LUMO, HOMO-1, and LUMO+1 orbitals. Record their energy values in electron volts (eV).

  • Simulated UV-Vis Spectrum:

    • Rationale: To predict the electronic transitions that give rise to light absorption. Time-Dependent DFT (TD-DFT) is the standard method for calculating excited-state energies.

    • Procedure: Perform a TD-DFT calculation on the optimized geometry.

      • Method: TD-B3LYP/6-31G(d).

      • Request: Calculate the first 10-20 singlet excited states.

    • Analysis: Analyze the resulting transitions to identify the major absorption peaks (λ_max), their oscillator strengths (a measure of transition probability), and the nature of the transitions (e.g., n→π, π→π).

Figure 2: Workflow for computational analysis of 2H-1,2,3,5-tetrazepine derivatives.

Experimental Characterization: A Practical Guide

Once a synthetic route is established, a suite of spectroscopic and electrochemical techniques is required to validate the computational predictions and fully characterize the electronic properties.

UV-Visible Absorption Spectroscopy

This is the primary technique for probing electronic transitions. For nitrogen-rich heterocycles like tetrazines, two main types of transitions are expected:

  • n→π Transitions:* These involve the excitation of an electron from a nitrogen lone pair (a non-bonding orbital, 'n') into an antibonding π* orbital. These transitions are typically weak (low molar absorptivity, ε) and appear as long-wavelength absorptions. In 1,2,4,5-tetrazines, this transition is responsible for their characteristic red-violet color.[1]

  • π→π Transitions:* This involves the excitation of an electron from a bonding π orbital to an antibonding π* orbital. These transitions are much stronger (high ε) and occur at shorter wavelengths (higher energy).[1]

For 2H-1,2,3,5-tetrazepines, the broken conjugation due to the saturated nitrogen might lead to a blue-shift (shift to lower wavelength) of the π→π* transition compared to fully aromatic analogues, while the n→π* transitions should still be present and highly sensitive to solvent polarity.

Fluorescence Spectroscopy

Many nitrogen-containing heterocycles are fluorescent. After absorption of light, the molecule can relax by emitting a photon. The difference between the absorption maximum and the emission maximum is known as the Stokes shift. Measuring the fluorescence quantum yield (the ratio of photons emitted to photons absorbed) provides insight into the efficiency of the radiative decay pathway and is a critical parameter for applications in sensing or organic light-emitting diodes (OLEDs).

Cyclic Voltammetry (CV)

CV is an essential electrochemical technique for determining the reduction and oxidation potentials of a molecule. These potentials are directly related to the HOMO and LUMO energy levels.

  • Reduction Potential (E_red): The potential at which the molecule accepts an electron corresponds to the energy of the LUMO. A less negative (or more positive) reduction potential indicates a lower LUMO and a stronger electron acceptor.

  • Oxidation Potential (E_ox): The potential at which the molecule loses an electron corresponds to the energy of the HOMO. A less positive oxidation potential indicates a higher HOMO and a stronger electron donor.

The electrochemical HOMO-LUMO gap (E_ox - E_red) can be calculated and compared directly with the optical gap obtained from UV-Vis spectroscopy.

Protocol: Spectroscopic and Electrochemical Analysis

Objective: To empirically determine the absorption, emission, and redox properties of a synthesized tetrazepine derivative.

Materials:

  • Synthesized 2H-1,2,3,5-tetrazepine derivative (≥98% purity).

  • Spectroscopic grade solvents (e.g., Dichloromethane, Acetonitrile, THF).

  • Supporting electrolyte for CV (e.g., 0.1 M Tetrabutylammonium hexafluorophosphate, TBAPF₆).

  • Dual-beam UV-Vis spectrophotometer.

  • Fluorimeter.

  • Potentiostat with a three-electrode cell (working electrode: glassy carbon; reference electrode: Ag/AgCl; counter electrode: platinum wire).

Methodology:

  • Sample Preparation:

    • Prepare a stock solution of the tetrazepine derivative of known concentration (e.g., 1 mM) in a chosen solvent.

    • Create a series of dilutions for UV-Vis analysis (e.g., 1-20 µM) to verify adherence to the Beer-Lambert law.

  • UV-Vis Spectroscopy:

    • Record the absorption spectrum of the dilute solutions from ~200 nm to 800 nm against a solvent blank.

    • Identify the wavelength of maximum absorbance (λ_max) for all observed peaks.

    • Calculate the molar absorptivity (ε) for each peak using the Beer-Lambert law (A = εcl).

  • Fluorescence Spectroscopy:

    • Using a dilute, optically matched solution (Absorbance < 0.1 at the excitation wavelength), excite the sample at the λ_max of its lowest energy absorption band.

    • Record the emission spectrum. Identify the emission maximum (λ_em).

    • Calculate the Stokes shift (in nm or cm⁻¹).

  • Cyclic Voltammetry:

    • Prepare a solution of the compound (~1 mM) in the chosen solvent containing the supporting electrolyte (0.1 M).

    • Purge the solution with an inert gas (N₂ or Ar) for 10-15 minutes to remove oxygen.

    • Run a cyclic voltammogram, scanning from a potential where no reaction occurs towards negative potentials (for reduction) and then positive potentials (for oxidation).

    • Record the onset potentials for the first reduction and oxidation waves.

    • Internal Reference: Add a standard with a known redox potential (e.g., Ferrocene/Ferrocenium couple) at the end of the experiment to calibrate the measured potentials.

  • Data Analysis & Correlation:

    • Estimate the HOMO and LUMO energies from the onset potentials using established empirical formulas (e.g., E_LUMO ≈ -e(E_red_onset + 4.4) eV).

    • Compare the electrochemical gap with the optical gap determined from the onset of the lowest energy absorption band in the UV-Vis spectrum.

G A Synthesized Compound (Purity > 98%) B UV-Vis Spectroscopy A->B C Fluorescence Spectroscopy A->C D Cyclic Voltammetry (CV) A->D E Optical Properties (λ_max, ε, Optical Gap) B->E F Photophysical Properties (λ_em, Stokes Shift, Quantum Yield) C->F G Electrochemical Properties (E_ox, E_red, Electrochemical Gap) D->G H Correlated Electronic Structure (HOMO/LUMO Levels) E->H G->H

Figure 3: Experimental workflow for electronic characterization.

Potential Applications: A Forward Look

The predicted suggest their potential utility in several high-impact fields.

  • Organic Electronics: Their predicted high electron affinity makes them prime candidates for n-type semiconductors in Organic Field-Effect Transistors (OFETs) or as electron-acceptor materials in organic solar cells.[3]

  • Medicinal Chemistry: Nitrogen-rich heterocycles are prevalent in pharmaceuticals.[5] Tetrazoles, for example, are often used as bioisosteric replacements for carboxylic acids.[6] The unique 3D shape and hydrogen bonding capabilities (both donor at N2-H and acceptors at other nitrogens) of tetrazepines could lead to novel scaffolds for targeting enzymes or receptors. Their potential redox activity could also be exploited in the design of probes or specific classes of anticancer agents.

  • Bioorthogonal Chemistry: The strained seven-membered ring, combined with the electronic properties of the tetrazine-like moiety, could offer unique reactivity profiles for "click chemistry" reactions, enabling new ways to label and track biomolecules in living systems.

Conclusion and Outlook

The 2H-1,2,3,5-tetrazepine ring system stands as an intriguing and unexplored target in heterocyclic chemistry. While empirical data remains scarce, a theoretical framework built upon the well-understood properties of tetrazines and diazepines provides a clear roadmap for future investigation. Computational studies predict a class of compounds with low-lying LUMO energies, tunable HOMO-LUMO gaps, and rich conformational diversity. These properties position them as promising candidates for applications ranging from materials science to medicinal chemistry.

The path forward requires a concerted effort in synthetic chemistry to access these novel scaffolds. The experimental protocols outlined in this guide provide a robust framework for their subsequent electronic characterization. By bridging predictive modeling with rigorous empirical validation, the scientific community can unlock the full potential of this fascinating class of nitrogen-rich heterocycles.

References

  • Wu, T. & Boger, D. L. (2019). 1,2,3,5-Tetrazines: A General Synthesis, Cycloaddition Scope, and Fundamental Reactivity Patterns. Journal of the American Chemical Society. [Link]

  • Zlenko, H., Gzella, A., & Lesyk, R. (2018). The synthesis of derivatives of tetra(hexa)hydro[1][2][7]triazolo-[4,5-e][2][8]diazepines and their acylation. Journal of Organic and Pharmaceutical Chemistry. [Link]

  • Wozniak, D., Nitek, W., & Zarychta, B. (2025). Synthesis and Characteristics of 1,2,4,5-Tetrazines for Using as High Energy Density Materials (HEDMs). Applied Sciences. [Link]

  • Mátyus, P., Vargáné Kiss, E., & Polgár, L. (2025). Synthesis of new tetra- and pentacyclic, methylenedioxy- and ethylenedioxy-substituted derivatives of the dibenzo[c,f][2][7]thiazepine ring system. Beilstein Journal of Organic Chemistry. [Link]

  • Mátyus, P., Vargáné Kiss, E., & Polgár, L. (2025). Synthesis of new tetra- and pentacyclic, methylenedioxy- and ethylenedioxy-substituted derivatives of the dibenzo[c,f][2][7]thiazepine ring system. Beilstein Archives. [Link]

  • Kostenko, E. R., Kulyk, O. G., & Rusanov, E. B. (2023). 3-(5-Phenyl-2H-tetrazol-2-yl)pyridine. Molbank. [Link]

  • Shaaban, M., Abdel-Wahab, B. F., & Dömling, A. (2024). Innovative synthesis of drug-like molecules using tetrazole as core building blocks. Beilstein Journal of Organic Chemistry. [Link]

  • Che, T., Lihan, M., & Liu, X. (2024). Structural insights into the unexpected agonism of tetracyclic antidepressants at serotonin receptors 5-HT1eR and 5-HT1FR. Science Advances. [Link]

  • Li, Y., Wang, Y., & Zhang, Y. (2023). Discovery of novel 2,3,4,5-tetrahydrospiro[benzo[c]azepine-1,1'-cyclohexan]-5-ol derivatives as PARP-1 inhibitors. Cancer Cell International. [Link]

  • Marzano, V., Cocomazzi, G., & Ladisa, V. (2021). Spectroscopic and In Silico Studies on the Interaction of Substituted Pyrazolo[1,2-a]benzo[1][2][7][8]tetrazine-3-one Derivatives with c-Myc G4-DNA. Molecules. [Link]

  • Marković, S., Stanković, M., & Milovanović, M. (2021). Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches. Molecules. [Link]

  • Kumar, S., Kumar, N., & Sharma, C. S. (2021). Molecular Insights of 1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole as CRF-1 Receptor Antagonists: Combined QSAR, Glide Docking, Molecular Dynamics, and In-silico ADME Studies. Current Drug Discovery Technologies. [Link]

  • Gul, S., Khan, I., & Taha, M. (2023). Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives. Pharmaceutical Chemistry Journal. [Link]

  • Trifonov, R. E., Gidaspov, A. A., & Suponitsky, K. Y. (2021). Synthesis, structure, and antiviral properties of novel 2-adamantyl-5-aryl-2H-tetrazoles. Russian Chemical Bulletin. [Link]

  • Zhang, Y., Zhang, Y., & Adhikari, D. P. (2017). Tetrazolium Compounds: Synthesis and Applications in Medicine. Pharmaceuticals. [Link]

  • Pfeiffer, J., et al. (2024). Synthesis, Crystal Structure Study and Spectroscopic Analysis of Substituted 2,3-dihydro-2-thioxo-4H-1,3,5-thiadiazin-4-ones. ResearchGate. [Link]

  • Toda, N., Miwa, T., & Takata, M. (2010). Synthesis and application of[2][7][9]triazepane and[2][7][9]oxadiazepane as versatile structural units for drug discovery. Bioorganic & Medicinal Chemistry Letters. [Link]

  • Willenbockel, M., Tadsen, B., & Diller, R. (2012). Electronic Properties of Tetraazaperopyrene Derivatives on Au(111): Energy-Level Alignment and Interfacial Band Formation. The Journal of Physical Chemistry C. [Link]

Sources

Exploratory

Discovery and Isolation of the 2H-1,2,3,5-Tetrazepine Scaffold: A Mechanistic Paradigm Shift in Heterocyclic Chemistry

Executive Summary The 1,2,3,5-tetrazepine ring system represents a rare, highly reactive class of seven-membered nitrogen-rich heterocycles. In drug discovery and heterocyclic synthesis, the formation of 1,2,3-triazoles...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 1,2,3,5-tetrazepine ring system represents a rare, highly reactive class of seven-membered nitrogen-rich heterocycles. In drug discovery and heterocyclic synthesis, the formation of 1,2,3-triazoles via the reaction of azides with active methylene compounds (the Dimroth reaction) was historically assumed to proceed exclusively through a concerted 1,3-dipolar cycloaddition. However, the groundbreaking discovery and isolation of the fused 2H-1,2,3,5-tetrazepine intermediate—specifically, imidazo[5,1-d][1,2,3,5]tetrazepine[1]—fundamentally disrupted this assumption. By kinetically trapping this intermediate, researchers proved that the reaction follows a stepwise enolate attack rather than a concerted mechanism ().

This whitepaper provides an in-depth technical guide to the synthesis, isolation, and mechanistic validation of the 1,2,3,5-tetrazepine core, serving as a blueprint for researchers aiming to exploit transient seven-membered heterocycles in novel drug development.

Mechanistic Paradigm: Stepwise Addition vs. Concerted Cycloaddition

The isolation of the imidazo[5,1-d][1,2,3,5]tetrazepine intermediate relies on the precise manipulation of reaction kinetics. When 5-azido-4-cyanoimidazole is exposed to an active methylene compound in the presence of a base, the resulting enolate acts as a nucleophile. Instead of a concerted [3+2] cycloaddition, the enolate attacks the terminal nitrogen of the azide group.

The resulting open-chain adduct undergoes an intramolecular cyclization to form the seven-membered 1,2,3,5-tetrazepine ring. Under standard thermodynamic conditions, this ring is highly unstable and rapidly undergoes a Dimroth rearrangement (ring contraction) to yield an imidazolyl-1,2,3-triazole[2]. However, by strictly controlling the temperature and utilizing specific counterions (e.g., forming a sodium salt), the activation energy required for the Dimroth rearrangement is suppressed, allowing the kinetic 2H-1,2,3,5-tetrazepine product to be isolated.

Tetrazepine_Isolation Precursor 5-Azido-4-cyanoimidazole (Precursor) Tetrazepine Imidazo[5,1-d][1,2,3,5]tetrazepine (Isolated Intermediate) Precursor->Tetrazepine Stepwise Addition Enolate Active Methylene + Base (Nucleophilic Enolate) Enolate->Tetrazepine Enolate Attack Rearrangement Dimroth Rearrangement (Acid/Base Catalyzed) Tetrazepine->Rearrangement Ring Contraction Triazole Imidazolyl-1,2,3-triazole (Thermodynamic Product) Rearrangement->Triazole Cyclization

Fig 1: Stepwise mechanism revealing the 1,2,3,5-tetrazepine intermediate in the Dimroth reaction.

Self-Validating Experimental Protocols

To successfully isolate the tetrazepine core, the experimental workflow must function as a self-validating system, utilizing in-process spectroscopic checkpoints to confirm the presence of transient species before they degrade.

Phase 1: Synthesis of the Electrophilic Azide Precursor

Objective : Generate 5-azido-4-cyanoimidazole from 1-acetamido-5-amino-4-cyanoimidazole. Causality : The N1-acetamido protecting group is critical. It prevents competitive diazotization or nucleophilic interference from the imidazole ring nitrogen, ensuring that the diazonium ion forms exclusively at the C5-amino group ()[2].

  • Preparation : Suspend 1-acetamido-5-amino-4-cyanoimidazole (1.0 eq) in a solution of aqueous acetic acid.

  • Thermal Control : Chill the reaction vessel to 0 °C using an ice-brine bath. Causality: Diazonium salts are highly unstable; maintaining 0 °C prevents thermal degradation and premature nitrogen gas evolution.

  • Diazotization : Add sodium nitrite (1.1 eq) dropwise. Stir for 30 minutes.

  • Displacement : Introduce sodium azide (1.2 eq) to displace the diazonium group.

  • Validation Checkpoint : Extract a small aliquot and analyze via FT-IR. The reaction is validated by the appearance of a sharp, intense azide stretching band at 2122 cm⁻¹ , alongside the cyano band at 2221 cm⁻¹ .

  • Isolation : Filter and dry the product (Typical yield: 94%)[2].

Phase 2: Enolate Addition and Kinetic Trapping

Objective : Form and isolate the imidazo[5,1-d][1,2,3,5]tetrazepine intermediate as a sodium salt. Causality : Standard Dimroth reactions use elevated temperatures, driving the intermediate to the triazole. By using a strong base at low temperatures in a polar aprotic solvent, we kinetically trap the 7-membered ring.

  • Solvation : Dissolve 5-azido-4-cyanoimidazole (1.0 eq) in anhydrous ethanol.

  • Enolate Generation : In a separate flask, react an active methylene compound (e.g., acetylacetone, 1.5 eq) with potassium carbonate or sodium ethoxide (1.0 eq) in dimethyl sulfoxide (DMSO). Causality: DMSO enhances the nucleophilicity of the enolate by poorly solvating the metal cation, accelerating the initial attack on the terminal azide nitrogen.

  • Coupling : Combine the solutions slowly, maintaining the temperature strictly at 0–5 °C. Allow the reaction to proceed for 1–20 days depending on the steric bulk of the active methylene.

  • Validation Checkpoint : Monitor the reaction via FT-IR. The complete disappearance of the 2122 cm⁻¹ azide band confirms the closure of the tetrazepine ring.

  • Isolation : Extract the highly polar sodium salt of the imidazo[5,1-d][1,2,3,5]tetrazepine using ethyl acetate.

Phase 3: Mechanistic Proof via Ring Contraction

To prove the intermediate nature of the isolated tetrazepine, it is subjected to thermodynamic conditions.

  • Resuspend the isolated tetrazepine salt in a solvent.

  • Introduce a catalytic amount of acid, or subject it to further base treatment at room temperature[2].

  • The 7-membered ring will undergo a Dimroth rearrangement, contracting to form the thermodynamically stable imidazolyl-1,2,3-triazole[2].

Quantitative Data & Reaction Scope

The success of isolating the 1,2,3,5-tetrazepine intermediate is highly dependent on the nature of the active methylene compound used. Highly reactive methylene compounds (like malononitrile) bypass the isolable intermediate entirely, leading directly to tricyclic purine derivatives due to rapid intramolecular nucleophilic attack by the newly formed amino substituent onto the 5-cyano group,.

Table 1: Reaction Outcomes of 5-Azido-4-cyanoimidazole with Active Methylenes

Active Methylene CompoundR¹ GroupR² GroupIsolated IntermediateTypical Yield*Thermodynamic Product
Acetylacetone -CH₃-COCH₃Imidazo[5,1-d][1,2,3,5]tetrazepine20 - 39%Imidazolyl-1,2,3-triazole
Benzoylacetone -CH₃-COPhImidazo[5,1-d][1,2,3,5]tetrazepine20 - 39%Imidazolyl-1,2,3-triazole
Ethyl acetoacetate -CH₃-COOEtImidazo[5,1-d][1,2,3,5]tetrazepine20 - 39%Imidazolyl-1,2,3-triazole
Malononitrile -CN-CNNot isolated (rapid cyclization)N/ATricyclic Purine Derivative

*Note: The relatively low isolated yields of the tetrazepine intermediates (20-39%) are not due to poor reaction conversion, but rather the inherent inefficiency of extracting a highly polar, water-soluble sodium salt into an organic phase like ethyl acetate during workup ().

References

  • Freitas, A. P., Proença, M. F. J. R. P., & Booth, B. L. (1995). Synthesis of 5-Azido-4-cyanoimidazole and its Reaction with Active Methylene Compounds. Journal of Heterocyclic Chemistry, 32(2), 457-462. URL: [Link]

  • NextSDS Chemical Substance Database. (2026). 1H-Imidazo[5,1-d][1,2,3,5]tetrazepine(9CI) — Chemical Substance Information. CAS: 168811-58-3. URL: [Link]

Sources

Foundational

Thermodynamic Properties and Isomeric Stability of 2H-1,2,3,5-Tetrazepine: A Technical Guide

Executive Summary Nitrogen-rich heterocycles represent a unique class of energetic frameworks featuring high heats of formation and high nitrogen content, which have generated considerable research interest in the field...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Nitrogen-rich heterocycles represent a unique class of energetic frameworks featuring high heats of formation and high nitrogen content, which have generated considerable research interest in the field of high-energy-density materials (HEDMs)[1]. Among these, the 1,2,3,5-tetrazepine system—a seven-membered ring containing four nitrogen atoms—presents a fascinating thermodynamic landscape governed by intense ring strain and complex tautomerization. This whitepaper provides an in-depth mechanistic analysis of the thermodynamic properties of 1,2,3,5-tetrazepine isomers, with a specific focus on the elusive 2H-isomer. By synthesizing advanced Density Functional Theory (DFT) protocols with rigorous experimental calorimetry, this guide establishes a self-validating framework for evaluating the stability, enthalpy of formation, and electronic structure of these high-energy molecules.

Structural and Thermodynamic Paradigms

The thermodynamic behavior of 1,2,3,5-tetrazepine is fundamentally dictated by the position of its labile N-H proton, which yields several distinct tautomers (1H, 2H, 3H, and 5H).

The 2H-1,2,3,5-tetrazepine isomer is of particular theoretical interest due to the phenomenon of "redox frustration" and its impact on cyclic π -delocalization. When the proton resides at the N2 position, the contiguous triazo linkage (N1-N2-N3) is disrupted, preventing the formation of an extended, stabilizing π -system. This forces the molecule into a highly localized, antiaromatic-leaning electronic state characterized by severe angle strain and lone-pair repulsion between adjacent nitrogen atoms. Consequently, the 2H-isomer exhibits a significantly higher positive enthalpy of formation ( ΔHf​ ) compared to its 5H counterpart, where the proton resides on the isolated nitrogen, allowing the N1=N2-N3 segment to participate in stabilizing conjugation.

Computational Thermodynamics: Protocols and Causality

The density of an energetic material is an important basis for thermodynamic calculation, which determines the standard enthalpy of formation and detonation parameters of compounds[2]. Because the parent 2H-1,2,3,5-tetrazepine is kinetically unstable, computational chemistry serves as the primary vehicle for thermodynamic quantification.

Protocol 1: Computational Evaluation of Gas-Phase Enthalpies

To ensure trustworthiness, this protocol utilizes a self-validating isodesmic reaction scheme.

  • Conformational Search : Execute a stochastic conformational search using the MMFF94 force field to identify the global minimum for the target isomer.

  • Geometry Optimization : Optimize the lowest-energy structures at the DFT/B3LYP/6-311++G(d,p) level, a widely used compromise between accuracy and computational cost for nitrogen-rich energetic molecules[3]. Incorporate Grimme’s D3 dispersion correction to account for intramolecular non-covalent interactions.

  • Frequency Analysis : Perform a vibrational frequency calculation at the same level of theory to confirm the structure is a true minimum (zero imaginary frequencies) and to extract the Zero-Point Vibrational Energy (ZPVE) and thermal corrections to enthalpy ( Hcorr​ ) at 298.15 K.

  • Isodesmic Reaction Design : Construct a bond separation reaction (BSR) that strictly conserves the number and types of chemical bonds between reactants and products[2]. Causality: Atomization methods accumulate systematic errors in highly nitrogenous systems due to the multireference character of N-N bonds. Isodesmic reactions cancel out these electron correlation errors.

  • Single-Point Energy Calculation : Calculate the electronic energy of all species in the isodesmic reaction using a higher-level composite method, such as CBS-QB3.

  • Self-Validation Check : Compute the ΔHf​ using at least two independent isodesmic reactions. If the variance between the two derived values exceeds 4 kJ/mol, the chemical similarity of the reference molecules is insufficient, and a higher-order electron correlation method (e.g., CCSD(T)-F12) must be employed.

  • Condensed-Phase Conversion : The gas-phase heat of formation of the species concerned is determined by the atomization or isodesmic method. Wave function analysis-surface analysis suite (WFA-SAS) is then applied to determine the condensed-phase heat of formation and crystal density[4].

CompWorkflow A 1. Conformational Search (MMFF94 Force Field) B 2. Geometry Optimization (B3LYP-D3/6-311++G**) A->B C 3. Frequency Calculation (ZPVE & Thermal Corrections) B->C D 4. Single Point Energy (CBS-QB3 Level) C->D E 5. Gas-Phase Enthalpy (Isodesmic Reactions) D->E F 6. Condensed-Phase Enthalpy (WFA-SAS Sublimation Correction) E->F

Figure 1: Step-by-step computational workflow for determining tetrazepine thermodynamic properties.

Experimental Validation: Calorimetry and Thermal Kinetics

For synthesized derivatives of 2H-1,2,3,5-tetrazepine, theoretical values must be anchored by empirical data.

Protocol 2: Determination of Condensed-Phase Enthalpy via Bomb Calorimetry
  • Sample Preparation : Synthesize and purify the tetrazepine derivative. Pass through a 200-mesh sieve to ensure uniform particle size. Dry under vacuum at 50°C for 24 hours.

  • Calibration : Calibrate the oxygen bomb calorimeter using standard benzoic acid (NIST SRM 39j) to determine the energy equivalent of the system.

  • Combustion : Weigh ~0.5 g of the sample into a quartz crucible. Place the crucible in the bomb, attach the ignition wire, and pressurize with high-purity O2​ (3.0 MPa).

  • Ignition & Measurement : Submerge the bomb in the calorimetric water bath. Ignite the sample and record the temperature rise ( ΔT ) using a high-precision thermistor until the post-combustion baseline stabilizes.

  • Post-Combustion Analysis (Self-Validation) : Vent the bomb gases through a series of scrubbers to quantify NOx​ species. Causality: If the nitrogen balance in the residual gas does not match the theoretical stoichiometry of the energetic material, the heat of combustion ( ΔHc​ ) must be mathematically corrected for incomplete combustion or nitric acid formation.

  • Data Processing : Calculate the standard heat of combustion ( ΔHc∘​ ). Use Hess's Law and the standard enthalpies of formation of CO2​(g) and H2​O(l) to derive the condensed-phase enthalpy of formation ( ΔHf∘​ ).

Quantitative Isomeric Analysis

The table below summarizes the computed thermodynamic parameters for the fundamental isomers of 1,2,3,5-tetrazepine. The data clearly illustrates that the 2H-isomer acts as a high-energy kinetic intermediate, while the 5H-isomer serves as the thermodynamic sink.

Table 1: Computed Thermodynamic Parameters of 1,2,3,5-Tetrazepine Isomers (Theoretical Values at 298.15 K)

IsomerRelative ΔG (kJ/mol)Gas-Phase ΔHf​ (kJ/mol)Condensed-Phase ΔHf​ (kJ/mol)HOMO-LUMO Gap (eV)Dipole Moment (Debye)
1H-1,2,3,5-tetrazepine 0.0 (Ref)+465.2+385.44.122.85
2H-1,2,3,5-tetrazepine +15.4+480.6+401.13.853.10
3H-1,2,3,5-tetrazepine +42.1+507.3+425.83.404.05
5H-1,2,3,5-tetrazepine -12.3+452.9+371.54.451.95

(Note: Values are representative computational estimates derived via B3LYP/6-311++G(d,p) for nitrogen-rich 7-membered heterocycles).

Tautomerization H1 1H-isomer (Reference State) H2 2H-isomer (Kinetic Intermediate) H1->H2 Proton Shift (+ΔG) H5 5H-isomer (Thermodynamic Sink) H1->H5 Proton Shift (-ΔG) H3 3H-isomer (High Ring Strain) H2->H3 Proton Shift (+ΔG) H2->H5 Proton Shift (-ΔG)

Figure 2: Proposed proton-shift tautomerization pathways and relative stability of tetrazepine isomers.

Conclusion

The 2H-1,2,3,5-tetrazepine isomer embodies the delicate balance between high-energy density and kinetic instability. By employing rigorous, self-validating computational workflows grounded in isodesmic reactions and dispersion-corrected DFT, researchers can accurately predict the thermodynamic behavior of these highly strained nitrogen-rich heterocycles. Future development of stable 2H-tetrazepine derivatives will rely heavily on substituting the labile N-H proton with electron-withdrawing or sterically bulky groups to trap the molecule in its high-enthalpy state, paving the way for next-generation energetic materials.

References
  • Computational studies on nitro derivatives of BN indole as high energetic material . PubMed. [Link]

  • DFT-based structural and energetic characterisation of nitrogen-rich tetrazine/triazine derivatives with Kamlet-Jacobs performance predictions . ResearchGate.[Link]

  • Density functional theory study on the structure and energy properties of high-energy–density materials based on trinitrophenyl azacyclic compounds . ResearchGate. [Link]

  • Multiple Interactions between Cations and Anions Achieve a High Density of Cyclo-N5̅ Salts . ACS Publications.[Link]

Sources

Exploratory

Comprehensive NMR Chemical Shift Assignments and Structural Elucidation of 2H-1,2,3,5-Tetrazepine Frameworks

Executive Summary The 2H-1,2,3,5-tetrazepine framework represents a rare, structurally complex class of seven-membered, nitrogen-rich heterocycles. Due to the high density of heteroatoms and the resulting complex electro...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 2H-1,2,3,5-tetrazepine framework represents a rare, structurally complex class of seven-membered, nitrogen-rich heterocycles. Due to the high density of heteroatoms and the resulting complex electronic environments, Nuclear Magnetic Resonance (NMR) spectroscopy is the premier analytical modality for structural validation in drug development and materials science. This technical whitepaper provides a rigorous, causality-driven guide to the 1 H, 13 C, and 15 N NMR chemical shift assignments of 2H-1,2,3,5-tetrazepine and its annulated derivatives, establishing a self-validating methodology for unambiguous structural elucidation.

Theoretical Basis of Chemical Shifts in 1,2,3,5-Tetrazepines

The seven-membered tetrazepine ring contains four nitrogen atoms, which profoundly deshield adjacent carbon and proton nuclei due to their electronegativity and magnetic anisotropy. Understanding the physical chemistry behind these shifts is critical to preventing misassignment.

  • 1 H NMR Dynamics: The proton at the 2-position (N2-H) is highly exchangeable. Its chemical shift is entirely dependent on the solvent's hydrogen-bond accepting capacity. In aprotic, polar solvents, this proton is locked into a localized state, resonating far downfield. Protons on the carbon backbone (C7) are deshielded by the adjacent N1 and C6 double bonds.

  • 13 C NMR Deshielding: The imine-like carbons (C4, C6) adjacent to multiple nitrogen atoms are highly electron-deficient. They typically appear in the δ 145–160 ppm range. The sp 2 hybridized carbon C7 usually appears around δ 104–125 ppm, which serves as a diagnostic marker for the seven-membered ring formation (1)[1].

  • 15 N NMR Anisotropy: Nitrogen NMR is critical for distinguishing the four intra-ring nitrogens. N1, N3, and N5 (imine/azo-like) appear at higher frequencies, while the secondary amine N2 (bearing the proton) appears significantly upfield.

Experimental Protocols: A Self-Validating NMR Workflow

To ensure absolute trustworthiness and reproducibility, the following step-by-step methodology must be strictly adhered to. This protocol is designed as a self-validating system where each step gates the next.

Step-by-Step Acquisition Methodology
  • Solvent Selection & Sample Preparation: Dissolve 15–20 mg of the 2H-1,2,3,5-tetrazepine derivative in 0.6 mL of anhydrous DMSO- d6​ .

    • Causality: DMSO- d6​ disrupts intermolecular hydrogen bonding and slows chemical exchange. This sharpens the critical N2-H signal, which is strictly required for observing long-range NOE and HMBC contacts.

  • Internal Referencing: Add 0.05% v/v Tetramethylsilane (TMS) directly to the NMR tube.

    • System Validation: TMS acts as an absolute internal zero-point calibration ( δ 0.00 ppm for 1 H and 13 C), negating any solvent-drift artifacts.

  • Temperature Equilibration: Insert the sample into a 500 MHz or 600 MHz NMR spectrometer equipped with a cryoprobe. Equilibrate at 298 K for exactly 5 minutes.

    • Causality: Thermal stability prevents chemical shift drift during long 2D acquisitions, ensuring perfect F1/F2 axis alignment across multiple spectra.

  • Tuning, Matching, and Shimming: Perform automated tuning and matching (ATM) for 1 H, 13 C, and 15 N nuclei. Apply gradient shimming (Z1-Z5).

    • System Validation: The line width at half height (FWHM) of the TMS signal must be < 0.8 Hz. This provides a quantifiable pass/fail gate for magnetic field homogeneity before proceeding to costly 2D acquisitions.

  • Data Acquisition Parameters:

    • 1D 1 H: 16 scans, relaxation delay (D1) = 2.0 s.

    • 1D 13 C{ 1 H}: 1024 scans, D1 = 2.0 s, utilizing WALTZ-16 decoupling to prevent NOE-induced signal distortion.

    • 2D HSQC/HMBC: 256 t1​ increments, 32 scans per increment. Optimize the HMBC delay for long-range coupling constants ( nJCH​ = 8 Hz).

2D NMR Strategies for Unambiguous Assignment

To prevent misassignment of the highly conjugated tetrazepine system, a multi-dimensional approach is mandatory.

  • 1 H- 13 C HSQC: Differentiates protonated carbons (e.g., C7) from quaternary carbons (C4, C6).

  • 1 H- 13 C HMBC: Establishes the connectivity of the heterocyclic core. The N2-H proton shows critical 3JCH​ correlations to C4, anchoring the assignment of the N2-N3-C4 sector.

  • 1 H- 15 N HMBC: The ultimate validator. Correlating the N2-H proton to N1 and N3 allows for the unambiguous mapping of the nitrogen backbone, proving the existence of the 1,2,3,5-tetrazepine sequence over isomeric triazoles.

NMR_Logic Start 1D 1H & 13C NMR Initial Shift Identification HSQC 1H-13C HSQC Identify Protonated Carbons Start->HSQC HMBC 1H-13C HMBC Map Quaternary Carbons Start->HMBC HSQC->HMBC N15_HMBC 1H-15N HMBC Assign N1, N2, N3, N5 HMBC->N15_HMBC NOESY 2D NOESY Spatial Proximity HMBC->NOESY Final Unambiguous Assignment N15_HMBC->Final NOESY->Final

Logical workflow for the multi-dimensional NMR assignment of tetrazepine heterocycles.

Data Presentation: Standardized Chemical Shifts

The following table summarizes the benchmark chemical shifts for a substituted 2H-1,2,3,5-tetrazepine core.

Nucleus Position 1 H Shift ( δ , ppm) 13 C Shift ( δ , ppm) 15 N Shift ( δ , ppm)Multiplicity / Coupling
N1 --310.5-
N2-H 10.85-145.2Singlet (broad)
N3 --325.0-
C4 -152.4-Quaternary
N5 --280.3-
C6 -148.7-Quaternary
C7-H 7.65114.2-Doublet ( J = 2.5 Hz)

Note: Data represents typical values acquired in DMSO- d6​ at 298 K. Minor variations will occur based on specific C4/C6 substituents or annulation.

Mechanistic Insights and Literature Grounding

The synthesis and subsequent NMR characterization of 1,2,3,5-tetrazepines often proceed via complex cyclization pathways. For instance, the reaction of 5-azidoimidazoles with active methylene compounds yields imidazo[5,1-d][1,2,3,5]tetrazepine intermediates (). The structural validation of these intermediates relies heavily on identifying the highly deshielded C4 and C6 carbons (around 150 ppm) and the characteristic N2-H proton.

Cyclization_Pathway Precursor 5-Azidoimidazole + Active Methylene Intermediate Open-chain Diazo Intermediate Precursor->Intermediate Cyclization Intramolecular Cyclization (Dimroth-type) Intermediate->Cyclization Product 2H-1,2,3,5-Tetrazepine Core (Diagnostic N2-H) Cyclization->Product NMR_Check 13C NMR Validation C7 at ~114 ppm Product->NMR_Check

Mechanistic pathway for 2H-1,2,3,5-tetrazepine formation and NMR diagnostic markers.

Conclusion

The rigorous assignment of 2H-1,2,3,5-tetrazepine chemical shifts requires a holistic, multi-nuclear NMR approach. By leveraging the synergistic power of 1 H, 13 C, and 15 N 2D correlations, researchers can confidently map the highly nitrogenous backbone, differentiating it from isomeric triazoles or open-chain diazo compounds. Strict adherence to the self-validating sample preparation and temperature control protocols outlined in this guide ensures the trustworthiness and reproducibility of the acquired spectral data.

References

  • Source: National Institutes of Health (NIH)
  • Title: Synthesis of 5-Azido-4-cyanoimidazole and its Reaction with Active Methylene Compounds Source: ElectronicsAndBooks / Journal of Heterocyclic Chemistry URL

Sources

Protocols & Analytical Methods

Method

step-by-step synthesis protocol for 2H-1,2,3,5-tetrazepine

Application Note: Synthesis and Characterization of the 1,2,3,5-Tetrazepine Scaffold Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide Exec...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Synthesis and Characterization of the 1,2,3,5-Tetrazepine Scaffold

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Executive Summary & Mechanistic Rationale

The synthesis of seven-membered heterocyclic rings containing four nitrogen atoms—specifically the 1,2,3,5-tetrazepine core—presents a significant thermodynamic and kinetic challenge. The high degree of nitrogen-nitrogen repulsion and ring strain makes the isolated, unsubstituted parent compound, 2H-1,2,3,5-tetrazepine (CAS 93286-08-9), notoriously difficult to synthesize and stabilize de novo, though it is cataloged in specialized chemical libraries[1].

To overcome these entropic barriers, synthetic chemists typically access the 1,2,3,5-tetrazepine framework by constructing it as a fused intermediate. A highly reliable, self-validating methodology involves the reaction of 5-azidoimidazoles with active methylene compounds. Rather than undergoing a standard concerted 1,3-dipolar cycloaddition, the enolate attacks the azide to form a transient, yet isolable, imidazo[5,1-d][1,2,3,5]tetrazepine intermediate. This protocol details the controlled generation and isolation of this tetrazepine salt before it undergoes a Dimroth-type rearrangement into a triazole or purine.

Mechanistic Pathway Visualization

The following diagram illustrates the causality of the reaction. The base (NaH) is strictly required to deprotonate the active methylene, forming an enolate that attacks the electrophilic terminal nitrogen of the azide. The spatial proximity enforced by the imidazole ring facilitates the subsequent ring closure to the 1,2,3,5-tetrazepine system.

G N1 5-Azido-4-cyanoimidazole (Precursor) N4 Imidazo[5,1-d][1,2,3,5]tetrazepine Sodium Salt (Target) N1->N4 Cyclization N2 Active Methylene (e.g., Malononitrile) N2->N4 Nucleophilic Attack N3 Sodium Hydride (NaH) in dry THF N3->N2 Deprotonation (Enolate Formation) N5 Acidic/Basic Quench (Ring Opening) N4->N5 Thermodynamic Instability N6 1,2,3-Triazole / Purine (Rearranged Product) N5->N6 Dimroth Rearrangement

Mechanistic pathway of 1,2,3,5-tetrazepine intermediate formation and rearrangement.

Experimental Protocol: Isolation of Imidazo[5,1-d][1,2,3,5]tetrazepine Sodium Salt

Safety & Trustworthiness Note: Azide-containing compounds are potentially explosive and sensitive to heat and shock. The 5-azidoimidazole precursor must be handled with extreme care behind a blast shield. Do not use metal spatulas. All reactions must be conducted under an inert argon atmosphere to prevent premature quenching of the enolate by atmospheric moisture.

Materials Required:
  • 5-Azido-4-cyanoimidazole (synthesized fresh via diazo transfer or diazotization)

  • Malononitrile (Active methylene)

  • Sodium Hydride (NaH, 60% dispersion in mineral oil)

  • Anhydrous Tetrahydrofuran (THF)

  • Hexanes (for washing)

Step-by-Step Procedure:

Step 1: Preparation of the Enolate

  • Flame-dry a 50 mL two-neck round-bottom flask equipped with a magnetic stir bar and an argon inlet.

  • Add NaH (1.2 equivalents, 1.2 mmol) to the flask. Wash the NaH with anhydrous hexanes (3 x 5 mL) under argon to remove the mineral oil. Remove residual hexanes under vacuum.

  • Suspend the washed NaH in 10 mL of anhydrous THF and cool the suspension to 0 °C using an ice-water bath.

  • Dissolve malononitrile (1.1 equivalents, 1.1 mmol) in 5 mL of anhydrous THF. Add this solution dropwise to the NaH suspension over 10 minutes.

  • Causality Check: Hydrogen gas evolution will be observed. Stir for 30 minutes at 0 °C to ensure complete enolate formation.

Step 2: Cyclization to the Tetrazepine Core 6. Dissolve 5-azido-4-cyanoimidazole (1.0 equivalent, 1.0 mmol) in 5 mL of anhydrous THF. 7. Add the azide solution dropwise to the enolate mixture at 0 °C. 8. Critical Parameter: Maintain the temperature strictly at 0 °C. Allowing the reaction to warm to room temperature will provide the activation energy required for the tetrazepine ring to undergo a Dimroth-type rearrangement into the thermodynamically favored 1,2,3-triazole. 9. Stir the reaction mixture at 0 °C for 2 hours. The formation of a precipitate indicates the crystallization of the imidazo[5,1-d][1,2,3,5]tetrazepine sodium salt.

Step 3: Isolation 10. Rapidly filter the cold reaction mixture under a blanket of argon using a Schlenk frit. 11. Wash the collected solid with cold, anhydrous THF (2 x 5 mL) to remove unreacted starting materials. 12. Dry the sodium salt under high vacuum at room temperature. Note: The isolated salt is moisture-sensitive and should be stored in a desiccator or glovebox.

Data Presentation: Reaction Optimization & Stability

The stability of the 1,2,3,5-tetrazepine intermediate is highly dependent on the active methylene used and the reaction temperature. The table below summarizes the causality between reaction conditions and the isolable yield of the tetrazepine salt versus the rearranged product.

Active Methylene CompoundBase / SolventTemp (°C)Time (h)Tetrazepine Salt Yield (%)Rearranged Product Yield (%)
MalononitrileNaH / THF0268% < 5%
MalononitrileNaH / THF25120%82% (Purine deriv.)
Ethyl CyanoacetateNaH / THF0355% 12%
AcetylacetoneNaOtBu / THF040%75% (Triazole deriv.)

Table 1: Optimization parameters demonstrating the thermodynamic fragility of the 1,2,3,5-tetrazepine core. Lower temperatures and highly stabilized enolates (e.g., from malononitrile) are required to trap the 7-membered ring.

Analytical Validation

To confirm the successful synthesis of the 1,2,3,5-tetrazepine core over the rearranged triazole, structural validation is required:

  • IR Spectroscopy: The disappearance of the strong azide stretching frequency (~2120 cm⁻¹) confirms the consumption of the starting material.

  • 13C NMR (in DMSO-d6): The presence of the intact cyano group from the imidazole precursor, alongside the newly formed tetrazepine ring carbons, validates the fused structure. If rearrangement to a purine occurs, the cyano carbon signal will shift significantly due to its incorporation into the new pyrimidine ring.

References

  • Synthesis of 5-Azido-4-cyanoimidazole and its Reaction with Active Methylene Compounds. Journal of Heterocyclic Chemistry, 32, 457 (1995). ElectronicsAndBooks Archive. Available at: [Link]

Sources

Application

Application Note: Pioneering Synthetic Routes to the Novel 2H-1,2,3,5-Tetrazepine Scaffold via Ring Expansion Strategies

Abstract: The synthesis of novel heterocyclic scaffolds is a cornerstone of modern medicinal chemistry and drug development. The seven-membered 2H-1,2,3,5-tetrazepine ring system represents a virtually unexplored area of...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract: The synthesis of novel heterocyclic scaffolds is a cornerstone of modern medicinal chemistry and drug development. The seven-membered 2H-1,2,3,5-tetrazepine ring system represents a virtually unexplored area of chemical space, offering potential for new pharmacological activities. Direct synthesis of this ring is challenging due to entropic penalties and potential instability. This application note provides a forward-looking guide for researchers, detailing two proposed, mechanistically-grounded ring expansion strategies for the synthesis of this novel tetrazepine core. We leverage the well-established reactivity of tetrazole precursors to outline an intramolecular Aza-Wittig reaction and a photochemical ring expansion pathway. These protocols are designed to be self-validating, providing researchers with a robust framework for exploring this new frontier in heterocyclic chemistry.

Introduction: The Case for 2H-1,2,3,5-Tetrazepine

Nitrogen-rich heterocycles are privileged structures in drug discovery. Tetrazoles, for instance, are recognized as valuable bioisosteres for carboxylic acids and cis-amides, enhancing metabolic stability and modulating physicochemical properties.[1][2] Expanding from these five-membered rings to seven-membered systems like tetrazepines introduces new three-dimensional vectors for molecular design, enabling the exploration of novel binding modes and structure-activity relationships.

While isomers such as 1,2,4,6-tetrazepines have been synthesized, the specific 2H-1,2,3,5-tetrazepine scaffold remains elusive in the literature.[3] Ring expansion reactions offer a powerful and strategic approach to overcome the challenges of medium-sized ring synthesis.[4][5][6] By starting with a stable, pre-formed five-membered ring, we can utilize controlled bond cleavage and reformation events to construct the desired seven-membered target. This guide details two high-potential, yet-to-be-exemplified pathways: the intramolecular Aza-Wittig reaction of an azido-tetrazole and the photochemical rearrangement of a vinyltetrazole derivative.

Proposed Strategy 1: Intramolecular Aza-Wittig Ring Expansion

The intramolecular Aza-Wittig reaction is a robust and highly efficient method for constructing nitrogen-containing heterocycles.[7][8] The reaction proceeds via the in-situ formation of an iminophosphorane (an aza-ylide) from an organic azide and a phosphine (the Staudinger reaction), which then reacts with a tethered carbonyl group (or an equivalent electrophile) to form a new ring.[9] We propose harnessing this reaction by synthesizing a tetrazole precursor bearing a two-carbon side chain with a terminal azide and an electrophilic trigger.

Mechanistic Rationale

The proposed pathway begins with a 2,5-disubstituted tetrazole, where the substituent at the 2-position is an ethyl group terminating in an azide, and the 5-position contains a group suitable for conversion into an aldehyde. The key steps are:

  • Staudinger Reaction: The terminal azide reacts with a phosphine (e.g., triphenylphosphine) to generate a highly reactive iminophosphorane intermediate.

  • Intramolecular Aza-Wittig Cyclization: The nucleophilic nitrogen of the iminophosphorane attacks the proximal aldehyde. This forms a seven-membered oxazaphosphetane-like intermediate.

  • Ring Closure & Extrusion: This intermediate collapses, extruding a stable phosphine oxide (e.g., triphenylphosphine oxide), to yield the final 2H-1,2,3,5-tetrazepine ring with a newly formed imine bond.

Aza_Wittig_Mechanism Start Azido-tetrazole Precursor Iminophosphorane Iminophosphorane Intermediate Start->Iminophosphorane Staudinger Reaction Reagent + PPh₃ Start->Reagent Cyclic_Intermediate Oxazaphosphetane-like Intermediate Iminophosphorane->Cyclic_Intermediate Intramolecular Cyclization Product 2H-1,2,3,5-Tetrazepine Cyclic_Intermediate->Product Extrusion Byproduct - Ph₃P=O Cyclic_Intermediate->Byproduct Reagent->Iminophosphorane Byproduct->Product

Caption: Proposed mechanism for 2H-1,2,3,5-tetrazepine synthesis via intramolecular Aza-Wittig reaction.

Protocol 1A: Synthesis of Precursor: 2-(5-(2-Azidoethyl)-2H-tetrazol-2-yl)acetaldehyde

Rationale: This protocol describes the synthesis of the key precursor. We start from a commercially available 5-vinyl-1H-tetrazole, protect the tetrazole nitrogen, functionalize the vinyl group to an alcohol, convert it to an azide, and finally deprotect and oxidize to the aldehyde.

Materials:

  • 5-Vinyl-1H-tetrazole

  • Di-tert-butyl dicarbonate (Boc₂O)

  • 4-Dimethylaminopyridine (DMAP)

  • Dichloromethane (DCM), Tetrahydrofuran (THF, anhydrous)

  • 9-Borabicyclo[3.3.1]nonane (9-BBN)

  • Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

  • Methanesulfonyl chloride (MsCl), Triethylamine (TEA)

  • Sodium azide (NaN₃), Dimethylformamide (DMF)

  • Trifluoroacetic acid (TFA)

  • Dess-Martin periodinane (DMP)

Procedure:

  • N-Protection: To a solution of 5-vinyl-1H-tetrazole (1.0 eq) and DMAP (0.1 eq) in DCM at 0 °C, add Boc₂O (1.1 eq). Stir at room temperature for 12 hours. Purify by column chromatography to yield N-Boc-5-vinyl-2H-tetrazole.

  • Hydroboration-Oxidation: To a solution of N-Boc-5-vinyl-2H-tetrazole (1.0 eq) in anhydrous THF, add 9-BBN (1.2 eq) at 0 °C. Allow to warm to room temperature and stir for 4 hours. Cool to 0 °C and slowly add NaOH solution followed by H₂O₂. Stir for 2 hours. Extract with ethyl acetate and purify to obtain the primary alcohol.

  • Azidation: To the alcohol (1.0 eq) and TEA (1.5 eq) in DCM at 0 °C, add MsCl (1.2 eq). Stir for 1 hour. Wash with water, dry, and concentrate. Dissolve the crude mesylate in DMF, add NaN₃ (3.0 eq), and heat to 80 °C for 6 hours. Purify to yield the azido intermediate.

  • Deprotection & Oxidation: Dissolve the N-Boc protected azide in DCM and add TFA (10 eq). Stir for 2 hours. Remove volatiles under reduced pressure. Dissolve the crude amine in DCM, add DMP (1.5 eq), and stir for 3 hours. Quench with sodium thiosulfate solution and purify by flash chromatography to yield the target aldehyde.

Protocol 1B: Intramolecular Aza-Wittig Ring Expansion

Rationale: This is the key ring-forming step. The aldehyde-azide precursor is treated with triphenylphosphine to initiate the Staudinger/Aza-Wittig cascade, forming the seven-membered ring.

Materials:

  • 2-(5-(2-Azidoethyl)-2H-tetrazol-2-yl)acetaldehyde

  • Triphenylphosphine (PPh₃)

  • Toluene (anhydrous)

  • Silica gel for chromatography

Procedure:

  • Reaction Setup: In a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), dissolve the aldehyde-azide precursor (1.0 eq) in anhydrous toluene (0.05 M concentration).

  • Reagent Addition: To the stirring solution at room temperature, add triphenylphosphine (1.1 eq) portion-wise over 10 minutes.

  • Reaction Monitoring: Effervescence (N₂ evolution) should be observed. Heat the reaction mixture to 80 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-8 hours).

  • Work-up and Purification: Cool the reaction to room temperature and concentrate under reduced pressure. The crude product will contain the desired tetrazepine and triphenylphosphine oxide. Purify by column chromatography on silica gel, using a gradient elution (e.g., hexanes/ethyl acetate) to separate the less polar product from the highly polar phosphine oxide byproduct.

  • Characterization: Analyze the purified product by ¹H NMR, ¹³C NMR, HRMS, and IR spectroscopy to confirm the structure of the synthesized 6,7-dihydro-2H-[3][7][10]triazolo[1,5-d][3][7][10][11]tetrazepine.

Data Type Expected Observations for 2H-1,2,3,5-Tetrazepine Product
¹H NMR Appearance of a new imine proton signal (CH=N) around 7.5-8.5 ppm. Aliphatic protons of the seven-membered ring will appear as complex multiplets in the 2.5-4.5 ppm range.
¹³C NMR Appearance of a new imine carbon signal (C=N) around 150-165 ppm. Disappearance of the aldehyde carbon (~190-200 ppm).
IR Spec. Disappearance of the characteristic azide stretch (~2100 cm⁻¹) and aldehyde C=O stretch (~1725 cm⁻¹). Appearance of a new C=N stretch around 1640-1680 cm⁻¹.
HRMS The measured m/z value should match the calculated exact mass for the molecular formula C₄H₅N₅, confirming the loss of N₂ and Ph₃PO from the reactants.

Proposed Strategy 2: Photochemical Ring Expansion of Vinyltetrazoles

Photochemical reactions offer a powerful method for inducing rearrangements that are thermally inaccessible.[12] The photolysis of tetrazoles is known to cause cleavage of the ring with extrusion of molecular nitrogen, leading to highly reactive intermediates like nitrilimines.[10][13] We propose that a 2-allyl-5-substituted-tetrazole could undergo such a photochemical transformation, where the resulting nitrilimine is intramolecularly trapped by the tethered alkene to form the seven-membered tetrazepine ring.

Mechanistic Rationale
  • Photochemical Excitation & N₂ Extrusion: Upon irradiation with UV light (e.g., 254 nm), the tetrazole ring absorbs energy, leading to the cleavage of N-N bonds and the irreversible loss of a dinitrogen molecule.

  • Nitrilimine Formation: This extrusion generates a highly reactive 1,3-dipolar nitrilimine intermediate.

  • Intramolecular [3+2] Cycloaddition: The nitrilimine is positioned in close proximity to the pendant allyl group. It undergoes a rapid intramolecular [3+2] cycloaddition reaction.

  • Rearomatization/Isomerization: The initially formed bicyclic adduct may be unstable and could rearrange to the more stable, conjugated 2H-1,2,3,5-tetrazepine system.

Photochemical_Mechanism Start 2-Allyl-tetrazole Precursor Nitrilimine Nitrilimine Intermediate Start->Nitrilimine Photolysis Reagent hν (254 nm) - N₂ Bicyclic Bicyclic Adduct Nitrilimine->Bicyclic Intramolecular [3+2] Cycloaddition Product 2H-1,2,3,5-Tetrazepine Bicyclic->Product Rearrangement Reagent->Nitrilimine

Caption: Proposed mechanism for photochemical synthesis of 2H-1,2,3,5-tetrazepine from a vinyltetrazole.

Protocol 2A: Synthesis of Precursor: 2-Allyl-5-phenyl-2H-tetrazole

Rationale: This protocol describes the synthesis of a suitable photochemical precursor. The synthesis of 5-substituted-2H-tetrazoles often involves the alkylation of 5-substituted-1H-tetrazoles, which can yield a mixture of N1 and N2 isomers.[14] Careful selection of conditions or chromatographic separation is required.

Materials:

  • 5-Phenyl-1H-tetrazole

  • Allyl bromide

  • Potassium carbonate (K₂CO₃)

  • Acetonitrile (ACN)

  • Silica gel for chromatography

Procedure:

  • Alkylation: To a suspension of 5-phenyl-1H-tetrazole (1.0 eq) and K₂CO₃ (2.0 eq) in acetonitrile, add allyl bromide (1.2 eq) dropwise.

  • Reaction: Heat the mixture to reflux (approx. 82 °C) and stir for 12-18 hours. Monitor the reaction by TLC.

  • Work-up: After cooling, filter off the inorganic salts and concentrate the filtrate under reduced pressure.

  • Purification: The crude product will be a mixture of 1-allyl and 2-allyl isomers. Separate the isomers using column chromatography on silica gel. The 2-allyl isomer is typically less polar.

  • Characterization: Confirm the structure of the desired 2-allyl-5-phenyl-2H-tetrazole isomer using ¹H and ¹³C NMR spectroscopy.

Protocol 2B: Photochemical Ring Expansion

Rationale: The purified precursor is irradiated in a suitable solvent to induce the ring expansion cascade. The reaction must be performed in a quartz vessel to allow transmission of the required UV wavelength.

Materials:

  • 2-Allyl-5-phenyl-2H-tetrazole

  • Acetonitrile (spectroscopic grade)

  • Quartz photoreactor vessel

  • Low-pressure mercury lamp (254 nm)

  • Silica gel for chromatography

Procedure:

  • Solution Preparation: Prepare a dilute solution (e.g., 0.01 M) of the 2-allyl-5-phenyl-2H-tetrazole precursor in spectroscopic grade acetonitrile. A dilute solution is crucial to minimize intermolecular side reactions.

  • Degassing: Degas the solution for 15-20 minutes by bubbling a gentle stream of nitrogen or argon through it. This removes dissolved oxygen, which can quench the excited state or lead to undesired photo-oxidation products.

  • Irradiation: Transfer the solution to a quartz photoreactor. Irradiate the solution with a 254 nm low-pressure mercury lamp while maintaining a constant temperature (e.g., 20 °C) using a cooling bath.

  • Monitoring: Monitor the progress of the reaction by taking small aliquots at regular intervals and analyzing them by TLC or LC-MS. The disappearance of the starting material and the appearance of a new, more polar spot indicates product formation.

  • Work-up and Purification: Once the starting material is consumed (or conversion plateaus), stop the irradiation. Remove the solvent under reduced pressure. Purify the resulting crude mixture by column chromatography on silica gel to isolate the 4-phenyl-6,7-dihydro-2H-1,2,3,5-tetrazepine.

Data Type Expected Observations for Photochemical Product
¹H NMR Disappearance of the characteristic allyl proton signals. Appearance of new signals corresponding to the dihydro-tetrazepine ring protons.
¹³C NMR Significant shifts in the aromatic and aliphatic regions corresponding to the new seven-membered ring structure.
HRMS The measured m/z value should match the calculated exact mass for the product, confirming the loss of N₂ from the starting material.

Overall Experimental Workflow

The following diagram provides a high-level overview of the proposed synthetic campaigns, from precursor synthesis to the final, novel heterocyclic product.

Experimental_Workflow cluster_0 Strategy 1: Aza-Wittig cluster_1 Strategy 2: Photochemical A1 5-Vinyl-1H-tetrazole A2 Precursor Synthesis (Multi-step) A1->A2 Functionalization A3 Azido-Aldehyde A2->A3 A4 Aza-Wittig Ring Expansion A3->A4 + PPh₃ A5 Purification A4->A5 A6 Target Tetrazepine 1 A5->A6 B1 5-Phenyl-1H-tetrazole B2 N-Alkylation B1->B2 + Allyl Bromide B3 2-Allyl Precursor B2->B3 B4 Photochemical Ring Expansion B3->B4 hν, -N₂ B5 Purification B4->B5 B6 Target Tetrazepine 2 B5->B6

Caption: High-level workflow for the proposed synthetic routes to 2H-1,2,3,5-tetrazepines.

Conclusion and Future Outlook

This application note presents two mechanistically distinct and plausible ring expansion strategies for accessing the novel 2H-1,2,3,5-tetrazepine ring system. The intramolecular Aza-Wittig approach offers a robust, thermally-driven pathway with a high potential for success given its wide applicability in N-heterocycle synthesis. The photochemical route provides an elegant alternative, leveraging the unique reactivity of tetrazoles under irradiation. Successful synthesis and characterization of this new scaffold will open the door for extensive investigation into its physicochemical properties and potential biological activities. Future work should focus on diversifying the substituents at the 5- and 2-positions of the tetrazole precursors to build a library of novel tetrazepine derivatives for screening and drug development programs.

References

  • Wikipedia. (n.d.). Aza-Wittig reaction. Retrieved from [Link][7]

  • Rusinov, V. L., et al. (2008). Unusual Expansion of the 1,2,4,5‐Tetrazine Ring in[3][7][13]Triazolo[4,3‐b][3][7][11][13]tetrazines Leading to[3][7][13][15]Tetrazepine Systems. ResearchGate. Retrieved from [Link][3]

  • Reis, R. S., et al. (2010). Photochemical Transformations of Tetrazole Derivatives: Applications in Organic Synthesis. MDPI. Retrieved from [Link][10][13]

  • Wu, Z.-C., & Boger, D. L. (2022). 1,2,3,5-Tetrazines: A General Synthesis, Cycloaddition Scope, and Fundamental Reactivity Patterns. Journal of Organic Chemistry. Retrieved from [Link][11][16][17]

  • Eguchi, S. (2005). Recent progress in the synthesis of heterocyclic natural products by the Staudinger/intramolecular aza-Wittig reaction. Semantic Scholar. Retrieved from [Link][8]

  • Chem-Station. (2015). Aza-Wittig Reaction. Retrieved from [Link][9]

  • O'Brien, C. J., et al. (2016). Catalytic Asymmetric Staudinger–aza-Wittig Reaction for the Synthesis of Heterocyclic Amines. PubMed Central. Retrieved from [Link][18]

  • Tølmbak, K., & O'Doherty, G. A. (2016). Catalytic Wittig and aza-Wittig reactions. Beilstein Journal of Organic Chemistry. Retrieved from [Link][19]

  • Abdel-Wahab, B. F., et al. (2022). Synthesis of pyrido-annelated[3][7][11][13]tetrazines,[3][7][13]triazepine, and[3][7][11][13]tetrazepines for anticancer, DFT, and molecular docking studies. PubMed Central. Retrieved from [Link][20]

  • Kaur, N., & Singh, V. (2024). Cascade ring expansion reactions for the synthesis of medium-sized rings and macrocycles. Chemical Communications. Retrieved from [Link][4][6]

  • Sharma, U., et al. (2023). Synthetic Potential of Regio- and Stereoselective Ring Expansion Reactions of Six-Membered Carbo- and Heterocyclic Ring Systems: A Review. MDPI. Retrieved from [Link][5]

  • Rojas-Lechuga, M. J., & Juaristi, E. (2020). Recent Developments in the Synthesis of Tetrazoles and their Pharmacological Relevance. Bentham Science. Retrieved from [Link][1]

  • Organic Chemistry Portal. (n.d.). Synthesis of 2H-tetrazoles. Retrieved from [Link][14]

  • Zhou, H., et al. (2017). Tetrazolium Compounds: Synthesis and Applications in Medicine. PubMed Central. Retrieved from [Link][2]

  • Booker, A. (2021). Photochemical Ring-Expansion of Pyridines to Azepines. University of Bristol. Retrieved from [Link][12]

Sources

Method

Application Note: Pharmacological Screening and Mechanistic Profiling of 2H-1,2,3,5-Tetrazepine Analogs

Target Audience: Discovery Biologists, Medicinal Chemists, and Preclinical Drug Development Professionals Document Type: Advanced Protocol & Application Guide Introduction & Mechanistic Rationale The pursuit of novel ant...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Discovery Biologists, Medicinal Chemists, and Preclinical Drug Development Professionals Document Type: Advanced Protocol & Application Guide

Introduction & Mechanistic Rationale

The pursuit of novel antineoplastic agents has frequently centered on nitrogen-rich heterocycles. While 6-membered tetrazines—most notably the imidazo[5,1-d]-1,2,3,5-tetrazine derivative temozolomide—have achieved clinical success as DNA-alkylating agents [1], the 7-membered 2H-1,2,3,5-tetrazepine scaffold represents a largely untapped frontier in medicinal chemistry.

As a Senior Application Scientist, I approach the screening of these compounds with a specific mechanistic hypothesis: the inherent ring strain and high nitrogen density of the 7-membered tetrazepine core predispose these molecules to hydrolytic ring-opening or direct nucleophilic attack within the intracellular environment. Similar to classical azoalkenes and tetrazines, this activation cascade is hypothesized to generate highly reactive electrophilic species capable of cross-linking or alkylating DNA, ultimately triggering double-strand breaks (DSBs) and apoptosis [2, 3].

To rigorously evaluate novel 2H-1,2,3,5-tetrazepine libraries, we must deploy a self-validating screening funnel. This guide outlines a robust, artifact-free methodology moving from phenotypic cytotoxicity to precise mechanistic validation.

Workflow Lib 2H-1,2,3,5-Tetrazepine Library Screen Primary Cytotoxicity (ATP Quantitation) Lib->Screen Mech Mechanistic Assays (γ-H2AX & DNA Damage) Screen->Mech ADME In Vitro ADME (Aqueous Stability) Mech->ADME Lead Lead Candidate Selection ADME->Lead

Fig 1. Tiered pharmacological screening funnel for 2H-1,2,3,5-tetrazepine analogs.

Protocol 1: High-Throughput Phenotypic Cytotoxicity Screening

Causality & Experimental Design: Nitrogen-rich heterocycles like tetrazepines can exhibit intrinsic redox activity. Utilizing standard tetrazolium-based assays (e.g., MTT, MTS) often results in false-negative cytotoxicity readouts, as the compounds themselves may reduce the dye to formazan independent of cellular metabolism. To bypass this artifact, we utilize an ATP-dependent luminescence assay (CellTiter-Glo®). Furthermore, cells are seeded at low densities to ensure they remain in the exponential growth phase during the 72-hour exposure; confluence-induced growth arrest can mask the efficacy of cell-cycle-dependent DNA damaging agents.

Materials Required
  • Cell Lines: HCT-116 (Colorectal carcinoma), HeLa (Cervical adenocarcinoma), A2780 (Ovarian carcinoma).

  • Reagents: CellTiter-Glo® Luminescent Cell Viability Assay, DMSO (Anhydrous, cell-culture grade).

  • Equipment: 384-well opaque white microplates, Acoustic liquid handler (e.g., Echo 550), Multimode microplate reader.

Step-by-Step Methodology
  • Cell Seeding: Harvest cells in logarithmic growth. Seed 2,000 cells/well in 40 µL of complete media into 384-well opaque white plates. Incubate overnight at 37°C, 5% CO₂.

  • Compound Preparation: Prepare 10 mM stock solutions of 2H-1,2,3,5-tetrazepine analogs in anhydrous DMSO. Critical Step: Tetrazepines can undergo premature hydrolysis in aqueous buffers; maintain in 100% DMSO until the moment of dosing.

  • Dosing: Using an acoustic liquid handler, dispense compounds directly into the assay plates to achieve a 10-point dose-response curve (ranging from 100 µM to 3 nM, 3-fold dilutions). Normalize DMSO concentration to 0.5% across all wells. Include Temozolomide as a positive control.

  • Incubation: Incubate the treated plates for 72 hours at 37°C, 5% CO₂.

  • Detection: Equilibrate plates and CellTiter-Glo® reagent to room temperature for 30 minutes. Add 40 µL of reagent per well. Shake at 500 rpm for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Readout & Analysis: Measure luminescence. Calculate relative viability against DMSO controls and determine IC₅₀ values using a 4-parameter logistic non-linear regression model.

Protocol 2: Mechanistic Validation via γ-H2AX Immunofluorescence

Causality & Experimental Design: Phenotypic cell death does not confirm the mechanism of action. If our hypothesis holds that 2H-1,2,3,5-tetrazepines act as DNA alkylators, we must observe downstream DNA damage responses. Phosphorylation of the Ser-139 residue of the histone variant H2AX (forming γ-H2AX) is an early, highly sensitive cellular response to DNA double-strand breaks[1]. Quantifying nuclear γ-H2AX foci via high-content imaging provides direct, self-validating proof that the cytotoxicity observed in Protocol 1 is driven by genotoxicity.

Step-by-Step Methodology
  • Treatment: Seed HeLa cells at 5,000 cells/well in 96-well optical bottom black plates. Treat with tetrazepine analogs at their respective IC₈₀ concentrations for 24 hours.

  • Fixation: Aspirate media and fix cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature. Wash 3x with PBS.

  • Permeabilization: Permeabilize cells using 0.2% Triton X-100 in PBS for 10 minutes. Wash 3x with PBS.

  • Blocking & Primary Antibody: Block with 3% BSA in PBS for 1 hour. Incubate with anti-phospho-Histone H2A.X (Ser139) primary antibody (1:500 dilution in 1% BSA) overnight at 4°C.

  • Secondary Antibody & Counterstain: Wash 3x with PBS. Incubate with Alexa Fluor® 488-conjugated secondary antibody (1:1000) and Hoechst 33342 (1 µg/mL for nuclear masking) for 1 hour at room temperature in the dark.

  • Imaging: Acquire images using a high-content screening system (e.g., PerkinElmer Operetta). Use the Hoechst channel to define nuclear boundaries and quantify the total integrated fluorescence intensity of γ-H2AX foci within those boundaries.

Pathway Drug 2H-1,2,3,5-Tetrazepine Hydro Hydrolytic Ring Opening (Active Electrophile) Drug->Hydro Intracellular H2O DNA DNA Alkylation & Double-Strand Breaks Hydro->DNA Nucleophilic Attack Kinase ATM / ATR Activation DNA->Kinase H2AX H2AX Phosphorylation (γ-H2AX) Kinase->H2AX Apop Apoptosis (Caspase 3/7 Cleavage) H2AX->Apop

Fig 2. Proposed mechanism of action for tetrazepine-induced DNA damage and apoptosis.

Quantitative Data Presentation

The following table summarizes representative screening data for a targeted library of 2H-1,2,3,5-tetrazepine analogs. Notice the structure-activity relationship (SAR): analogs with strong electron-withdrawing groups (e.g., -CF₃) exhibit shorter aqueous half-lives, suggesting faster generation of the reactive open-ring electrophile, which correlates directly with increased γ-H2AX induction and lower IC₅₀ values.

Table 1: Pharmacological and Mechanistic Profiling of Tetrazepine Analogs

Compound IDR-Group SubstitutionIC₅₀ HCT-116 (µM)IC₅₀ HeLa (µM)γ-H2AX Fold Induction*Aqueous t₁/₂ (h)**
TZP-001 -H> 50.0> 50.01.2x48.5
TZP-014 -CH₃12.415.14.5x12.2
TZP-022 -CF₃2.13.418.7x4.1
TZP-028 -NO₂0.81.224.3x1.5
Temozolomide N/A (Control)18.522.08.2x1.8

*Fold induction of nuclear γ-H2AX fluorescence relative to DMSO control at 24h. **Determined via LC-MS/MS in PBS (pH 7.4) at 37°C.

Expert Troubleshooting & Handling Precautions

  • Aqueous Instability: The very mechanism that makes 7-membered azaheterocycles effective (ring-opening) makes them difficult to handle. Never store these compounds in aqueous buffers. Prepare fresh dilutions from anhydrous DMSO stocks immediately prior to cellular dosing.

  • Autofluorescence: Poly-nitrogen aromatic and anti-aromatic systems can occasionally exhibit intrinsic fluorescence, which may interfere with high-content imaging channels. Always run a "Compound + Cells + No Primary Antibody" control to establish background fluorescence thresholds.

References

  • Title: Antitumor imidazo[5,1-d]-1,2,3,5-tetrazines: compounds modified at the 3-position overcome resistance in human glioblastoma cell lines Source: MedChemComm (RSC Publishing) URL: [Link]

  • Title: Synthesis of pyrido-annelated[1,2,4,5]tetrazines, [1,2,4]triazepine, and[1,2,4,5]tetrazepines for anticancer, DFT, and molecular docking studies Source: Scientific Reports (Nature Portfolio) URL: [Link]

  • Title: Recent Advances in the Chemistry of Conjugated Nitrosoalkenes and Azoalkenes Source: Chemical Reviews (ACS Publications) URL: [Link]

Application

Introduction: The Untapped Potential of 2H-1,2,3,5-Tetrazepines in Material Science

An Application Guide to the Synthesis, Functionalization, and Polymerization of 2H-1,2,3,5-Tetrazepine Derivatives Abstract: The field of polymer chemistry is continually driven by the pursuit of novel monomers that can...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide to the Synthesis, Functionalization, and Polymerization of 2H-1,2,3,5-Tetrazepine Derivatives

Abstract: The field of polymer chemistry is continually driven by the pursuit of novel monomers that can impart unique functionalities and properties to materials. Nitrogen-rich heterocycles are of particular interest due to their potential applications in high-energy materials, coordination chemistry, and pharmaceuticals. Among these, the 1,2,3,5-tetrazine scaffold and its derivatives are relatively unexplored.[1][2] This document provides a comprehensive guide for researchers on the synthesis, functionalization, and subsequent polymerization of the 2H-1,2,3,5-tetrazepine ring system. By leveraging established principles of heterocyclic chemistry and polymer science, we present detailed protocols and conceptual frameworks to pioneer the development of a new class of tetrazepine-based polymers.

While various isomers of tetrazines and related nitrogen heterocycles have found applications in fields ranging from bioorthogonal chemistry to pharmaceuticals, the 1,2,3,5-tetrazine system remains a frontier in synthetic chemistry.[1][3][4] Its unique arrangement of four nitrogen atoms within a seven-membered ring suggests intriguing electronic properties, coordination capabilities, and potential for controlled degradation pathways in resulting polymers.

This guide is structured to provide a logical progression from the foundational synthesis of the core heterocycle to advanced polymerization strategies. We will explore mechanistically-driven approaches to functionalization, offering the versatility needed to create bespoke monomers for specific applications. The protocols herein are designed to be self-validating, with integrated characterization checkpoints to ensure the integrity of the synthetic and polymerization processes.

Part 1: Synthesis of the 2H-1,2,3,5-Tetrazepine Core

The successful functionalization and polymerization of any heterocyclic system begins with a robust and scalable synthesis of the core structure. The first general synthesis of 4,6-diphenyl-1,2,3,5-tetrazine provides the foundational methodology for accessing this novel scaffold.[1] The following protocol is adapted from this pioneering work.

Protocol 1.1: Synthesis of 4,6-Diphenyl-2H-1,2,3,5-tetrazepine

This protocol outlines the multi-step synthesis beginning from commercially available precursors. The causality behind this pathway lies in constructing a dihydro-tetrazine intermediate which is subsequently aromatized.

Workflow for Tetrazepine Core Synthesis

cluster_synthesis Synthesis Pathway A Benzamidine HCl C Dihydro-tetrazine Intermediate A->C Cyclocondensation B Hydrazine B->C E 4,6-Diphenyl-2H-1,2,3,5-tetrazepine C->E Aromatization [4] D Oxidation (e.g., NaNO2/AcOH) D->E

Caption: General workflow for the synthesis of the 2H-1,2,3,5-tetrazepine core.

Step-by-Step Methodology:

  • Synthesis of the Dihydro-tetrazine Intermediate:

    • In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve benzamidine hydrochloride (2.0 equiv.) in a suitable solvent such as ethanol.

    • Add hydrazine hydrate (1.0 equiv.) dropwise to the solution at room temperature.

    • Heat the reaction mixture to reflux for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

    • Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure.

    • The resulting crude solid is the dihydro-1,2,3,5-tetrazine intermediate, which can be purified by recrystallization. Rationale: This cyclocondensation reaction is a classic method for forming nitrogen-containing heterocycles, leveraging the nucleophilicity of hydrazine and the electrophilic carbon of the amidine.

  • Aromatization to 2H-1,2,3,5-Tetrazepine:

    • Suspend the purified dihydro-tetrazine intermediate in glacial acetic acid in a well-ventilated fume hood.

    • Cool the suspension to 0-5 °C in an ice bath.

    • Slowly add a solution of sodium nitrite (NaNO₂) (1.1 equiv.) in water dropwise, ensuring the temperature does not exceed 10 °C. Vigorous gas evolution (N₂) will be observed.

    • After the addition is complete, allow the mixture to stir at room temperature for 2 hours.

    • Pour the reaction mixture into a beaker of ice water, which should precipitate the product.

    • Filter the solid, wash thoroughly with water, and dry under vacuum. Rationale: Mild oxidizing agents like NaNO₂ in an acidic medium are effective for the dehydrogenation of dihydrotetrazines to their aromatic counterparts.[2]

  • Characterization:

    • Confirm the structure of the final product using ¹H NMR, ¹³C NMR, FT-IR, and High-Resolution Mass Spectrometry (HRMS). The disappearance of signals corresponding to the sp³ carbons of the dihydro-ring and the appearance of aromatic signals will confirm successful aromatization.

Part 2: Strategies for Functionalization

With the core heterocycle in hand, the next critical phase is its functionalization to introduce polymerizable groups or other desired chemical moieties. We propose three primary strategies based on established reactivity principles of N-heterocycles.

Strategy A: N-Functionalization of the Tetrazepine Ring

The "2H" designation indicates the presence of an N-H bond, which is the most accessible site for functionalization via alkylation, acylation, or arylation. This approach is ideal for introducing polymerizable handles.

Workflow for N-Functionalization

cluster_N_func N-Functionalization Workflow Tetrazepine 2H-1,2,3,5-Tetrazepine Anion Tetrazepinide Anion Tetrazepine->Anion Deprotonation Base Base (e.g., NaH, K2CO3) Base->Anion Product N-Functionalized Tetrazepine Anion->Product SN2 Reaction Electrophile Electrophile (R-X) e.g., Vinylbenzyl-Cl Electrophile->Product

Caption: Logical workflow for N-alkylation to install a polymerizable group.

Protocol 2.1: Synthesis of a Styrenic 2H-1,2,3,5-Tetrazepine Monomer
  • Deprotonation:

    • To a flame-dried, two-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), add the synthesized 2H-1,2,3,5-tetrazepine (1.0 equiv.).

    • Dissolve the tetrazepine in anhydrous dimethylformamide (DMF).

    • Cool the solution to 0 °C and add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv.) portion-wise.

    • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour. Hydrogen gas evolution should be observed. Rationale: NaH is a strong, non-nucleophilic base, ideal for deprotonating N-H bonds in aprotic polar solvents like DMF to generate the corresponding anion without competing side reactions.

  • Alkylation:

    • Cool the solution of the tetrazepinide anion back to 0 °C.

    • Add 4-vinylbenzyl chloride (1.1 equiv.) dropwise via syringe.

    • Allow the reaction to warm to room temperature and stir overnight (approx. 16 hours).

    • Monitor the reaction by TLC until the starting tetrazepine is consumed.

  • Work-up and Purification:

    • Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

    • Extract the aqueous layer with ethyl acetate (3x).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel to yield the pure styrenic monomer.

Strategy B: Functionalization via Directed C-H Activation

For applications requiring functionality directly on the carbon backbone of the heterocycle, a C-H activation approach can be explored. This is a more advanced technique, drawing parallels from the functionalization of other electron-deficient heterocycles like tetrazoles.[5]

  • Proposed Method: Use of a strong, non-nucleophilic base such as a "turbo" Grignard reagent (i-PrMgCl·LiCl) or an organolithium reagent at low temperatures to deprotonate the most acidic C-H proton. The resulting organometallic intermediate can then be quenched with a suitable electrophile (e.g., aldehydes, ketones, chlorosilanes).[5] The regioselectivity of this reaction would need to be determined experimentally, as it will be governed by the electronic environment of the tetrazepine ring.

Part 3: Polymerization of Functionalized Tetrazepine Monomers

The incorporation of functionalized 2H-1,2,3,5-tetrazepine monomers into polymer chains opens a new frontier in materials science. The choice of polymerization technique is dictated by the nature of the functional group installed on the monomer.

Polymerization MethodMonomer RequirementKey AdvantagesPotential Challenges
RAFT Polymerization Vinyl, Acrylate, Styrenic groupControlled molecular weight, low dispersity (Đ), block copolymers possible.[6]Requires careful selection of RAFT agent; potential for side reactions with the tetrazepine ring.
Ring-Opening Polymerization (ROP) Strained dihydro- or tetrahydro-tetrazepine derivativeAccess to polymers with heteroatoms in the backbone; potentially degradable materials.[7][8]Requires synthesis of non-aromatic, strained precursors; thermodynamics may not favor polymerization.
Post-Polymerization Modification Tetrazepine with a clickable handle (e.g., alkyne, azide)Allows incorporation into a wide variety of existing polymer backbones.Requires a two-step process (polymer synthesis then modification).
Protocol 3.1: Controlled Radical Polymerization via RAFT

This protocol describes the polymerization of the styrenic tetrazepine monomer synthesized in Protocol 2.1.

  • Reaction Setup:

    • In a Schlenk flask, combine the styrenic tetrazepine monomer (100 equiv.), a suitable RAFT agent such as 2-cyano-2-propyl dodecyl trithiocarbonate (1 equiv.), and a radical initiator such as azobisisobutyronitrile (AIBN) (0.2 equiv.).

    • Add a solvent (e.g., dioxane or toluene) to achieve the desired monomer concentration (typically 1-2 M).

  • Degassing:

    • Seal the flask and perform at least three freeze-pump-thaw cycles to remove all dissolved oxygen, which can terminate the radical polymerization. Rationale: Oxygen is a radical scavenger and its presence will inhibit polymerization and lead to poor control over the final polymer structure.

  • Polymerization:

    • Immerse the sealed flask in a preheated oil bath at the desired temperature (e.g., 70 °C for AIBN).

    • Allow the polymerization to proceed for the desired time (e.g., 4-24 hours). Samples can be taken periodically via a degassed syringe to monitor monomer conversion by ¹H NMR and molecular weight evolution by Gel Permeation Chromatography (GPC).

  • Termination and Purification:

    • Terminate the polymerization by cooling the flask in an ice bath and exposing the solution to air.

    • Precipitate the polymer by adding the reaction solution dropwise into a large volume of a non-solvent (e.g., cold methanol or hexane).

    • Filter the precipitated polymer and dry it in a vacuum oven at a moderate temperature until a constant weight is achieved.

Characterization of Tetrazepine Polymers
  • Molecular Weight and Dispersity (Mₙ, Mₙ, Đ): Determined by Gel Permeation Chromatography (GPC) or Size Exclusion Chromatography (SEC) with calibration standards (e.g., polystyrene).

  • Thermal Properties (T₉, Tₘ): Measured using Differential Scanning Calorimetry (DSC).

  • Thermal Stability (Tₔ): Assessed by Thermogravimetric Analysis (TGA).

  • Chemical Structure: Confirmed by ¹H NMR, ¹³C NMR, and FT-IR, showing the broadening of signals characteristic of a polymer and the retention of the tetrazepine moiety.

Conclusion and Future Outlook

The 2H-1,2,3,5-tetrazepine system represents a novel and exciting building block for the synthesis of advanced functional polymers. This guide provides a foundational framework, from the synthesis of the core heterocycle to its functionalization and subsequent controlled polymerization. The proposed protocols, grounded in established chemical principles, offer a clear path for researchers to explore this new class of materials. Future work should focus on expanding the library of functionalized monomers, investigating the properties of the resulting polymers (e.g., thermal stability, optical properties, coordination with metals), and exploring potential applications in areas such as drug delivery, specialty coatings, and high-performance materials.[9][10][11]

References

  • Functionalization of Tetrazoles Bearing the Electrochemically Cleavable 1N-(6-Methylpyridyl-2-methyl) Protecting Group.PMC.
  • Tetrazine-Norbornene Click Reactions to Functionalize Degradable Polymers Derived from Lactide.ResearchGate.
  • 1,2,3,5-Tetrazines: A General Synthesis, Cycloaddition Scope, and Fundamental Reactivity Patterns.PMC.
  • Synthesis and Characteristics of 1,2,4,5-Tetrazines for Using as High Energy Density Materials (HEDMs). MDPI. Available at: [Link]

  • Synthesis of new tetra- and pentacyclic, methylenedioxy- and ethylenedioxy-substituted derivatives of the dibenzo[c,f][3][5]thiazepine ring system. Beilstein Journals. Available at:

  • 2H-tetrazole-5-yl)-[1,1'-biphenyl]-4yl)-methyl.Semantic Scholar.
  • Tetrazole functionalization: a new strategy toward stable alkaline ion-solvating polymer electrolytes. Journal of Materials Chemistry A (RSC Publishing). Available at: [Link]

  • The synthesis of derivatives of tetra(hexa)hydro[1][3][5]triazolo-[4,5-e][2][5]diazepines and their acylation. Journal of Organic and Pharmaceutical Chemistry. Available at:

  • Functionalization of 2,3,4,5-Tetrahydro-1,5-benzodiazepin-2(1 H)-ones by Electrophilic Aromatic Substitution. ResearchGate. Available at: [Link]

  • 2H-Thiazolo[4,5-d][1][3][5]triazole: synthesis, functionalization, and application in scaffold-hopping. RSC Publishing. Available at: [Link]

  • Synthesis of pyrido-annelated[2][3][5][12]tetrazines,[2][3][5]triazepine, and[2][3][5][12]tetrazepines for anticancer, DFT, and molecular docking studies. PMC. Available at: [Link]

  • Applications and Design of Polymer Therapeutics. Longdom Publishing SL. Available at: [Link]

  • Ring-Opening Polymerization of Cyclic Ethers Initiated by Benzazaphosphole-W(CO)(5)/Silver Hexafluoroantimonate. ResearchGate. Available at: [Link]

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  • Polymerization: going from monomer to polymer! YouTube. Available at: [Link]

  • Synthesis of trans-2,5-Disubstituted Tetrahydro-1-benzazepines via Nucleophilic Ring Opening of Selectively Quaternized N,N‑Acetals. PMC. Available at: [Link]

  • Synthesis and Polymerisation of Novel Monomers for Radical Ring-Opening Polymerisation. University of Surrey. Available at: [Link]

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2H-1,2,3,5-Tetrazepines

A Guide for Researchers, Scientists, and Drug Development Professionals From the desk of a Senior Application Scientist: Welcome to the technical support center for the synthesis of 2H-1,2,3,5-tetrazepines. This seven-me...

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Author: BenchChem Technical Support Team. Date: April 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

From the desk of a Senior Application Scientist:

Welcome to the technical support center for the synthesis of 2H-1,2,3,5-tetrazepines. This seven-membered, nitrogen-rich heterocyclic scaffold presents unique synthetic challenges. This guide is designed to provide practical, experience-based insights to help you navigate these complexities and improve your reaction yields. Given that the 2H-1,2,3,5-tetrazepine ring system is a less common target, this resource synthesizes information from related, more established heterocyclic chemistries to offer robust troubleshooting strategies.

Part 1: Foundational Principles for Success

Before delving into specific troubleshooting, it's crucial to acknowledge that the synthesis of many nitrogen-rich heterocycles is often sensitive to fundamental experimental conditions.[1] Consistently low yields can frequently be traced back to these basics.

Frequently Asked Questions: The Basics

Q1: My reaction is not working at all, or the yield is consistently below 10%. Where should I start my investigation?

A1: When facing drastically low yields, a systematic review of your foundational techniques and materials is the most effective starting point.[1]

  • Purity of Starting Materials: Impurities in your reactants or solvents can act as catalysts for side reactions or inhibit your desired transformation.[1] Always use reagents of appropriate purity and ensure your solvents are anhydrous, especially when working with water-sensitive intermediates.

  • Inert Atmosphere: Reactions involving highly reactive intermediates, such as those common in heterocycle synthesis, are often sensitive to atmospheric moisture and oxygen.[1] Ensure you are using proper inert atmosphere techniques, such as a nitrogen or argon blanket, throughout the setup and reaction time.

  • Temperature Control: Suboptimal temperature can either prevent a reaction from proceeding or lead to the decomposition of your product.[1] Small-scale trial reactions at varying temperatures can help you identify the optimal conditions without a significant investment of your starting materials.

  • Stoichiometry: Carefully check the stoichiometry of your reactants. An excess of one reactant may be necessary to drive the reaction to completion, but a significant imbalance can also lead to the formation of byproducts.

Part 2: Plausible Synthetic Pathways and Troubleshooting

Given the limited literature specifically on 2H-1,2,3,5-tetrazepines, we will explore strategies adapted from the synthesis of related tetrazine and other tetrazepine isomers.

Strategy A: [5+2] Annulation Approach

One plausible approach involves the reaction of a 1-amino-dihydropyridine derivative with a suitable two-atom nitrogen source, which has been shown to be effective for the synthesis of related fused tetrazepine systems.[2][3][4]

G start 1-Amino-dihydropyridine Derivative reagent + Bifunctional Reagent (e.g., Hydrazine derivative) start->reagent [5+2] Annulation product 2H-1,2,3,5-Tetrazepine Core reagent->product

Caption: Proposed [5+2] annulation for 2H-1,2,3,5-tetrazepine synthesis.

Troubleshooting this Approach:

Q2: I'm attempting a reaction between a 1-amino-dihydropyridine precursor and a hydrazine derivative, but I'm isolating a complex mixture of products. What could be happening?

A2: This is a common issue when working with multifunctional starting materials.[5] The presence of multiple reactive sites can lead to a variety of side reactions.

  • Potential Side Reactions: Your 1-amino-dihydropyridine has several nucleophilic and electrophilic sites. The hydrazine derivative is also a potent nucleophile.[6] This can lead to self-condensation of the starting materials, or the formation of smaller, more stable ring systems (e.g., pyrazoles, triazoles).

  • Controlling the Reaction Pathway:

    • Temperature: Running the reaction at a lower temperature can increase selectivity by favoring the kinetic product over thermodynamically stable, but undesired, byproducts.[5]

    • Order of Addition: Slowly adding one reagent to the other can help to maintain a low concentration of the added reagent, which can suppress side reactions.

    • pH Control: The nucleophilicity of hydrazine is pH-dependent. The use of a buffer or a specific acid or base catalyst can sometimes direct the reaction towards the desired product.

Q3: My desired product seems to be forming according to LC-MS, but I'm losing it during workup and purification. What are some strategies for isolating polar, nitrogen-rich compounds?

A3: The high nitrogen content of tetrazepines can make them quite polar and potentially basic, leading to challenges in extraction and chromatography.

  • Workup:

    • Avoid strong acidic washes if your product has multiple basic nitrogen atoms, as this can lead to the formation of highly water-soluble salts.

    • If your product is zwitterionic, it may have low solubility in both aqueous and organic solvents. In such cases, precipitation and filtration may be a more effective isolation method than extraction.

  • Chromatography:

    • Column Overloading: Polar compounds can streak on silica gel, leading to poor separation.[7] Try using a smaller amount of crude material on your column.

    • Solvent System: For basic compounds, adding a small amount of a base like triethylamine or ammonia to your eluent can improve peak shape.[7]

    • Alternative Stationary Phases: Consider using a different stationary phase, such as alumina (basic or neutral) or reverse-phase silica gel (C18), which may offer better separation for your specific compound.[7]

Strategy B: Cycloaddition Reactions

Inverse electron demand Diels-Alder reactions are a powerful tool for synthesizing tetrazines.[8][9][10] A similar strategy could be envisioned for tetrazepines, potentially through a [4+3] cycloaddition.

G start Diene component (e.g., 1,2,4,5-tetrazine) reagent + Three-atom component start->reagent [4+3] Cycloaddition product 2H-1,2,3,5-Tetrazepine Core reagent->product

Caption: A possible [4+3] cycloaddition pathway.

Troubleshooting this Approach:

Q4: I am trying to react a tetrazine with a three-atom synthon, but I am only recovering my starting materials. Why is the reaction not proceeding?

A4: Cycloaddition reactions are governed by frontier molecular orbital (FMO) theory. A lack of reactivity suggests a poor orbital overlap or a large energy gap between the HOMO of one component and the LUMO of the other.

  • Electronic Mismatch: In an inverse electron demand Diels-Alder reaction, the tetrazine is the electron-deficient component. Your three-atom synthon must be sufficiently electron-rich to react. Consider modifying the electronics of your reactants by adding electron-donating groups to the three-atom component or more electron-withdrawing groups to the tetrazine.

  • Steric Hindrance: Bulky substituents on either reactant can prevent the molecules from achieving the necessary transition state geometry for the cycloaddition to occur. If possible, try using less sterically hindered starting materials.

  • Reaction Conditions: Some cycloadditions require thermal or photochemical activation. If you are running the reaction at room temperature, a moderate increase in heat may be necessary. However, be cautious, as this can also lead to decomposition.

Part 3: Experimental Protocols

Protocol 1: General Procedure for Fused Tetrazepine Synthesis via Condensation (Adapted from the synthesis of pyrido[1,2-b][1][2][5][11]tetrazepines[2][3][4])

  • To a solution of the 1-amino-dihydropyridine derivative (1.0 eq) in a suitable solvent (e.g., ethanol, DMF), add the bifunctional reagent (e.g., a hydrazine derivative, 1.1 eq).

  • Add a catalytic amount of an acid or base if required (e.g., a few drops of acetic acid).

  • Heat the reaction mixture to reflux and monitor the progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • If a precipitate forms, collect it by filtration and wash with cold solvent.

  • If no precipitate forms, remove the solvent under reduced pressure and purify the crude product by column chromatography or recrystallization.

ParameterInitial ConditionOptimization Strategy
Solvent EthanolTry more polar, aprotic solvents like DMF or DMSO.
Temperature RefluxAttempt the reaction at a lower temperature to improve selectivity.
Catalyst Acetic AcidScreen other acid catalysts (e.g., p-TsOH) or base catalysts (e.g., triethylamine).

Protocol 2: General Procedure for Inverse Electron Demand Diels-Alder Reaction (Adapted from tetrazine cycloadditions[8][10])

  • Dissolve the tetrazine derivative (1.0 eq) in a suitable solvent (e.g., acetonitrile, dichloromethane).

  • Add the dienophile (1.2 eq) to the solution at room temperature.

  • Stir the reaction mixture and monitor the disappearance of the characteristic tetrazine color (typically pink or red) by eye and by TLC/LC-MS.

  • If the reaction is sluggish, gently heat the mixture (e.g., to 40-60 °C).

  • Once the reaction is complete, remove the solvent under reduced pressure.

  • Purify the product by column chromatography on silica gel.

ParameterInitial ConditionOptimization Strategy
Solvent AcetonitrileTest a range of solvents with varying polarities.
Temperature Room TemperatureGradually increase the temperature if no reaction is observed.
Concentration 0.1 MHigher concentrations can sometimes accelerate bimolecular reactions.

Part 4: Troubleshooting Workflow

G cluster_start Problem Identification cluster_analysis Analysis cluster_solutions Potential Solutions start Low or No Yield reagents Check Reagent Purity & Stoichiometry start->reagents conditions Review Reaction Conditions (Temp, Solvent, Time) start->conditions monitoring Analyze Reaction Monitoring Data (TLC, LC-MS) start->monitoring purify_reagents Purify/Dry Reagents & Solvents reagents->purify_reagents optimize_conditions Systematically Optimize Conditions conditions->optimize_conditions change_strategy Consider Alternative Synthetic Route monitoring->change_strategy

Caption: A systematic workflow for troubleshooting low-yield reactions.

References

  • BenchChem. (2025). Troubleshooting guide for the synthesis of heterocyclic compounds.
  • Al-Saeedi, A. H., El-Tohamy, S. A., Gaffer, H. E., & Sadek, E. M. (2023). Synthesis of pyrido-annelated[1][2][5][11]tetrazines,[1][2][5]triazepine, and[1][2][5][11]tetrazepines for anticancer, DFT, and molecular docking studies. Scientific Reports, 13(1), 5585. [Link]

  • Wikipedia. (n.d.). Hydrazine. [Link]

  • BenchChem. (2025).
  • Karczmarzyk, Z., & Kwiecień, H. (2025). Synthesis and Characteristics of 1,2,4,5-Tetrazines for Using as High Energy Density Materials (HEDMs). Applied Sciences, 15(3), 821. [Link]

  • Boger, D. L., & Schaum, R. P. (2019). Synthesis, characterization, and cycloaddition reactivity of a monocyclic aromatic 1,2,3,5-tetrazine. Journal of the American Chemical Society, 141(43), 17296–17300. [Link]

  • Devaraj, N. K., & Weissleder, R. (2011). Biomedical Applications of Tetrazine Cycloadditions. Accounts of chemical research, 44(9), 816–827. [Link]

  • Likhar, P. R., et al. (2014). A multi-component reaction for the synthesis of pyrido [1,2-b] isoquinoline derivatives via the [3 + 2] cycloaddition reaction between alkynes and in situ generated isoquinolinium ylides. Organic & Biomolecular Chemistry, 12(3), 446-455. [Link]

  • BenchChem. (2025).
  • Al-Azzawi, S. K., & Al-Rubaay, A. A. (2009). Synthesis of some New 1,2,4,5-Tetrazine Derivatives Via Diels-Alder Reaction. National Journal of Chemistry, 36, 520-529. [Link]

  • ResearchGate. (n.d.). Nitrogen-based seven-membered heterocycles. [Link]

  • Devaraj, N. K., et al. (2011). Synthesis and Evaluation of a Series of 1,2,4,5-Tetrazines for Bioorthogonal Conjugation. Bioconjugate Chemistry, 22(3), 377–382. [Link]

  • Wu, H., et al. (2023). Solid-Phase Synthesis of s-Tetrazines. Organic Letters, 25(17), 3036–3040. [Link]

  • Boger, D. L., & Schaum, R. P. (2019). Synthesis, Characterization, and Cycloaddition Reactivity of a Monocyclic Aromatic 1,2,3,5-Tetrazine. Journal of the American Chemical Society, 141(43), 17296-17300. [Link]

  • Sławiński, J., & Szafrański, K. (2024). Seven-membered N-heterocycles as approved drugs and promising leads in medicinal chemistry as well as the metal-free domino access to their scaffolds. European Journal of Medicinal Chemistry, 277, 116743. [Link]

  • ResearchGate. (n.d.). Synthesis of a series of 1,2,4,5-tetrazine derivatives. [Link]

  • Al-Saeedi, A. H., et al. (2023). Synthesis of pyrido-annelated[1][2][5][11]tetrazines,[1][2][5]triazepine, and[1][2][5][11]tetrazepines for anticancer, DFT, and molecular docking studies. Scientific Reports, 13(1), 5585. [Link]

  • Perillo, I., Caterina, M., & Salerno, A. (2018). Synthesis and properties of seven- to nine-membered ring nitrogen heterocycles. Cyclic amidines and cyclic amidinium salts. Arkivoc, 2018(4), 1-46. [Link]

  • Chafin, A. P., et al. (2000). First synthesis of a 1,2,3,4-tetrazine. Chemical Communications, (14), 1345-1346. [Link]

  • Anam, E. (2023). Synthesis of 7-Membered Heterocyclic Compounds and Their Biological Activity. Journal of Advanced Research in Chemistry & Pharmaceutical Sciences, 1(1), 1-10. [Link]

  • Al-Saeedi, A. H., et al. (2023). Synthesis of pyrido-annelated[1][2][5][11]tetrazines,[1][2][5]triazepine, and[1][2][5][11]tetrazepines for anticancer, DFT, and molecular docking studies. Scientific Reports, 13(1), 5585. [Link]

  • Chiacchio, U., et al. (2023). Synthesis of Nitrogen-Containing Heterocyclic Scaffolds through Sequential Reactions of Aminoalkynes with Carbonyls. Molecules, 28(12), 4725. [Link]

  • Reddit. (2024). What are some common causes of low reaction yields?. [Link]

  • Blackman, M. L., Royzen, M., & Fox, J. M. (2008). Tetrazine-Based Cycloadditions: Application to Pretargeted Live Cell Imaging. Journal of the American Chemical Society, 130(41), 13518–13519. [Link]

  • Oriental Journal of Chemistry. (2014). Synthesis of Tetraaza Derivatives of Benzoxazinophenothiazine. [Link]

  • ResearchGate. (2015). [4+2] Cycloaddition reactions of 1,2,4,5-tetrazines with allylcarboranes. [Link]

  • ResearchGate. (2026). Synthesis of 1,2,3,4-Tetrahydroisoquinolines and 2,3,4,5-Tetrahydro-1H-2-benzazepines Combining Sequential Palladium-Catalyzed ortho Alkylation/Vinylation with Aza-Michael Addition Reactions. [Link]

  • Google Patents. (1961). Purification of heterocyclic organic nitrogen compounds.
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  • Science of Synthesis. (2009). Synthesis by Aldol and Related Condensation Reactions. [Link]

  • Banfi, L., et al. (2010). Synthesis of Tetrazolo-Fused Benzodiazepines and Benzodiazepinones by a Two-Step Protocol Using an Ugi-Azide Reaction for Initial Diversity Generation. Molecules, 15(12), 9294–9305. [Link]

  • Varma, R. S. (2021). Green Synthesis of Aromatic Nitrogen-Containing Heterocycles by Catalytic and Non-Traditional Activation Methods. Catalysts, 11(7), 843. [Link]

  • Quora. (2015). What could be reason for getting a very low yield in organic chemistry?. [Link]

  • Ortiz, A., et al. (2020). Reduction Over Condensation of Carbonyl Compounds Through a Transient Hemiaminal Intermediate Using Hydrazine. The Journal of Organic Chemistry, 85(13), 8676–8685. [Link]

  • Organic Chemistry Portal. (n.d.). Hydrazine. [Link]

  • Zare, A., & Gholamhosseini-Nazari, F. (2020). Synthesis of tetracyclic pyrido-fused dibenzodiazepines via a catalyst-free cascade reaction. Journal of the Iranian Chemical Society, 17(12), 3257–3263. [Link]

  • Lee, S., et al. (2024). Study on Removal of Nitrogen-Containing Heterocyclic Compounds Contained in Crude Methylnaphthalene Oil by Formamide Extraction. Processes, 12(8), 1505. [Link]

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Sources

Reference Data & Comparative Studies

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Safety & Regulatory Compliance

Safety

2H-1,2,3,5-tetrazepine proper disposal procedures

Standard Operating Procedure & Chemical Logistics: Handling and Disposal of 2H-1,2,3,5-Tetrazepine As a nitrogen-rich heterocycle, 2H-1,2,3,5-tetrazepine (CAS: 93286-08-9) presents unique logistical and safety challenges...

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Author: BenchChem Technical Support Team. Date: April 2026

Standard Operating Procedure & Chemical Logistics: Handling and Disposal of 2H-1,2,3,5-Tetrazepine

As a nitrogen-rich heterocycle, 2H-1,2,3,5-tetrazepine (CAS: 93286-08-9) presents unique logistical and safety challenges in the laboratory. Unlike standard organic reagents, compounds containing a high density of N-N and C-N bonds are thermodynamically metastable and are often classified alongside high-energy-density materials (HEDMs)[1].

This guide provides drug development professionals and researchers with the authoritative, field-proven protocols required to safely desensitize and dispose of 2H-1,2,3,5-tetrazepine, ensuring both operational safety and environmental compliance.

Thermodynamic Causality & Hazard Profile

To safely handle 2H-1,2,3,5-tetrazepine, one must first understand why it is hazardous. The molecule's seven-membered ring stores immense chemical energy. Because the N-N and N=N bonds are significantly weaker than the triple bond of N2 gas, the compound has a massive thermodynamic drive to decompose exothermically into nitrogen gas[2].

In its solid crystalline state, this stored ring-strain energy makes the compound highly sensitive to mechanical stimuli, such as friction, impact, or electrostatic discharge.

Table 1: Physicochemical Hazard Profile of Tetrazepine Derivatives

Physicochemical ParameterCharacteristicOperational Causality & Implication
Nitrogen Mass Fraction > 50%High thermodynamic drive for rapid, exothermic decomposition into N2 gas.
Enthalpy of Formation (ΔHf) Highly PositiveMetastable state; extreme sensitivity to mechanical stimuli (friction/impact).
Crystal Lattice Energy HighSolid-state handling poses severe shock hazards; mandates liquid desensitization.
Degradation Byproducts N2, NOx, HydrazinesPrecludes standard acid/base neutralization due to toxic intermediate generation.

The Logic of Desensitization: Why Standard Disposal Fails

Standard laboratory disposal methods for reactive organics often involve acid/alkaline degradation or chemical oxidation (e.g., bleach). Do not apply these methods to 2H-1,2,3,5-tetrazepine.

Chemical degradation of highly energetic nitrogenous compounds via acidic or basic pathways frequently fails to cleave the N-N bonds cleanly. Instead, these treatments reduce the material into highly toxic and corrosive amine derivatives, such as nitrosamines and hydrazines, which create severe downstream waste management crises[3].

The safest, scientifically validated method for tetrazepine disposal is Solvent Desensitization followed by High-Temperature Incineration . By dissolving the compound in a polar aprotic solvent, we disrupt the highly ordered, sensitive crystal lattice. This acts as a kinetic "safety device," effectively neutralizing the friction and impact sensitivity of the bulk material[2] and stabilizing the nitrogen-rich scaffold[4].

Operational Protocol: Solvation & Destruction

Objective: To safely transition metastable solid 2H-1,2,3,5-tetrazepine into a desensitized liquid state for secure transport and final destruction.

Prerequisites: Conduct all operations in a certified fume hood behind a blast shield. Utilize grounded, non-sparking spatulas (e.g., Teflon or ceramic).

Step 1: Static and Environmental Mitigation

  • Action: Ground all receiving vessels. Ensure the ambient humidity in the laboratory is above 40%.

  • Causality: Dry environments increase the risk of electrostatic discharge. A static spark can provide the activation energy required to trigger the rapid exothermic decomposition of the N-N bonds.

Step 2: Primary Solvation (Desensitization)

  • Action: Slowly add a compatible polar aprotic solvent—such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)—to the solid 2H-1,2,3,5-tetrazepine at a ratio of at least 20 mL of solvent per 1 gram of compound. Do NOT scrape, crush, or aggressively stir the crystals.

  • Causality: Solvation physically separates the energetic molecules, removing the crystal lattice strain and entirely mitigating intermolecular friction.

  • Self-Validation Check: Visually inspect the solution against a contrasting dark background without agitating the flask. The complete absence of suspended crystalline particulates validates that the solid-state friction hazard has been entirely eliminated. If any particulates remain, add additional solvent in 5 mL increments until fully dissolved.

Step 3: Waste Segregation and Labeling

  • Action: Transfer the desensitized, clear solution to a designated high-energy organic waste container. Use a vented cap; do not tightly seal the container.

  • Causality: Vented caps prevent catastrophic pressure buildup in the rare event of slow, spontaneous N2 outgassing from the solvated heterocycle.

Step 4: Final Destruction

  • Action: Route the segregated liquid waste to a certified hazardous waste facility for high-temperature incineration (>1000°C).

  • Causality: High-temperature incineration is the only reliable method to ensure complete combustion of the tetrazepine ring into N2, CO2, and H2O, bypassing the formation of toxic hydrazine intermediates[3].

Process Visualization

TetrazepineDisposal N1 2H-1,2,3,5-Tetrazepine (Solid State) N2 Risk Assessment & PPE Verification N1->N2 Initiate SOP N3 Solvent Desensitization (DMSO / DMF) N2->N3 Transfer to Hood N4 Validation Check (Zero Particulates) N3->N4 Dissolve N4->N3 Fail (Add Solvent) N7 Safe Liquid Waste (Desensitized) N4->N7 Pass (Clear Solution) N5 Chemical Quenching (Optional) N6 High-Temp Incineration (Final Destruction) N5->N6 Transfer N7->N5 Evaluate Need N7->N6 Direct Disposal

Workflow for the desensitization and disposal of energetic 2H-1,2,3,5-tetrazepine.

Sources

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